Lyso iGB3-d7

Core Science & Biosynthesis

What is the exact mass of Lyso iGB3-d7?

An In-Depth Technical Guide to Lyso-Gb3-d7 for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of Lyso-globotriaosylsphingosine-d7 (Lyso-Gb3-d7), a critical internal standard for the diagnosis and monitoring of Fabry disease. It is intended for researchers, scientists, and professionals in drug development who are engaged in the study of this lysosomal storage disorder.

Core Properties of Lyso-Gb3-d7

Lyso-Gb3-d7 is a deuterated form of Lyso-Gb3, the deacylated metabolite of globotriaosylceramide (Gb3) that accumulates in patients with Fabry disease. Its stability and distinct mass make it an ideal internal standard for mass spectrometry-based quantification of endogenous Lyso-Gb3.

Quantitative Data Summary

The key physicochemical properties of Lyso-Gb3-d7 are summarized in the table below for easy reference.

Property	Value	Source
Exact Mass	792.48483689 Da	[1]
Molecular Weight	792.96 g/mol	[2][3][4][5]
Molecular Formula	C₃₆H₆₀D₇NO₁₇
Purity	>99%
CAS Number	2315262-44-1

Role in Fabry Disease and Drug Development

Fabry disease is an X-linked lysosomal storage disorder resulting from a deficiency in the enzyme α-galactosidase A. This leads to the accumulation of glycosphingolipids, most notably Gb3 and its bioactive metabolite Lyso-Gb3. Lyso-Gb3 is now recognized as a key biomarker for diagnosing and monitoring the therapeutic efficacy of treatments for Fabry disease, such as enzyme replacement therapy (ERT).

Lyso-Gb3-d7 serves as a crucial tool in the accurate quantification of Lyso-Gb3 levels in various biological matrices, including plasma and dried blood spots. Its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays helps to correct for variability in sample preparation and instrument response, ensuring high precision and accuracy.

Experimental Protocols

The quantification of Lyso-Gb3 using Lyso-Gb3-d7 as an internal standard is a cornerstone of clinical and research investigations into Fabry disease. Below is a detailed methodology for a common experimental approach.

Quantification of Plasma Lyso-Gb3 by UHPLC-MS/MS

This protocol outlines a rapid and sensitive method for the analysis of plasma Lyso-Gb3.

1. Materials and Reagents:

• Analytical standard of Lyso-Gb3

• Lyso-Gb3-d7 (internal standard)

• LC-MS grade methanol, acetonitrile (B52724), and water

• LC-MS grade formic acid

• Phree cartridges for assisted protein precipitation

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 50 µL of plasma, add a solution of Lyso-Gb3-d7 in methanol.

• Vortex mix the samples.

• Perform assisted protein precipitation using Phree cartridges to remove plasma proteins.

• Collect the filtrate for analysis.

3. UHPLC-MS/MS Analysis:

• Chromatography: Utilize a suitable C18 column for separation.

• Mobile Phase: A gradient of water with formic acid and acetonitrile with formic acid.

• Mass Spectrometry: Operate in positive ion mode with multiple reaction monitoring (MRM).

• Transitions: Monitor specific precursor-to-product ion transitions for both Lyso-Gb3 and Lyso-Gb3-d7. For example, the target mass for Lyso-Gb3 is m/z 786.4482, and for the internal standard (Lyso-Gb3-IS), it is m/z 790.470.

4. Data Analysis:

• Construct a calibration curve using known concentrations of Lyso-Gb3.

• Calculate the ratio of the peak area of Lyso-Gb3 to the peak area of Lyso-Gb3-d7.

• Determine the concentration of Lyso-Gb3 in the samples by interpolating from the calibration curve.

Visualizing Workflows and Pathways

Diagrams are essential for understanding the complex relationships in biochemical pathways and experimental procedures.

Caption: Workflow for Lyso-Gb3 quantification in plasma using UHPLC-MS/MS with Lyso-Gb3-d7.

Caption: Simplified signaling pathway in Fabry disease leading to organ damage.

References

• 1. Lyso GB3-d7 | C36H67NO17 | CID 164516961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Lyso GB3-d7 (synthetic) powder Avanti Polar Lipids [sigmaaldrich.com]
• 5. cenmed.com [cenmed.com]

Lyso-Gb3-d7: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide on the Core Chemical Structure, Properties, and Applications of Lyso-Gb3-d7

Globotriaosylsphingosine-d7 (Lyso-Gb3-d7) is the deuterated form of globotriaosylsphingosine (Lyso-Gb3), a critical biomarker for the diagnosis and monitoring of Fabry disease, a rare X-linked lysosomal storage disorder. This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Lyso-Gb3-d7, with a focus on its use as an internal standard in mass spectrometry-based quantification of Lyso-Gb3. Detailed experimental protocols and visualizations of relevant biological pathways are included to support researchers, scientists, and drug development professionals in their work.

Chemical Structure and Properties

Lyso-Gb3-d7 is a synthetic, deuterated derivative of Lyso-Gb3. The deuterium (B1214612) labeling provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Table 1: Chemical and Physical Properties of Lyso-Gb3-d7

Property	Value	Source(s)
Chemical Name	Globotriaosylsphingosine-d7	[1][2][3]
Synonyms	Lyso-ceramide trihexoside-d7	[1][2]
Molecular Formula	C₃₆H₆₀D₇NO₁₇
Molecular Weight	792.96 g/mol
Exact Mass	792.48 g/mol
CAS Number	2315262-44-1
Physical Form	Powder
Storage Temperature	-20°C
Purity	>99% (TLC)

Role in Fabry Disease and Mechanism of Action of Lyso-Gb3

Fabry disease is caused by a deficiency of the lysosomal enzyme α-galactosidase A (α-Gal A), leading to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, Lyso-Gb3, in various cells and tissues. Lyso-Gb3 is considered a key pathogenic molecule in Fabry disease, contributing to the clinical manifestations of the disorder, including pain, kidney failure, and cardiovascular complications.

Lyso-Gb3 exerts its pathogenic effects through various mechanisms, including the induction of smooth muscle cell proliferation, modulation of calcium signaling in neurons, and induction of cellular stress pathways.

Lyso-Gb3 Induced Smooth Muscle Cell Proliferation

Elevated levels of Lyso-Gb3 in Fabry disease patients are associated with the proliferation of vascular smooth muscle cells, contributing to the vascular pathology observed in the disease.

Caption: Lyso-Gb3 induced smooth muscle cell proliferation pathway.

Lyso-Gb3 and Calcium Signaling in Sensory Neurons

Lyso-Gb3 has been shown to directly affect sensory neurons, leading to an increase in intracellular calcium concentrations. This effect is thought to contribute to the debilitating pain experienced by many Fabry disease patients. The influx of extracellular calcium is mediated by voltage-gated calcium channels.

Caption: Lyso-Gb3 enhances calcium influx in sensory neurons.

Lyso-Gb3 Induced Protein Ubiquitination and ER Stress

In neuronal cells, Lyso-Gb3 exposure has been demonstrated to disrupt protein translation and folding, leading to an increase in protein ubiquitination and endoplasmic reticulum (ER) stress. This cellular stress response may contribute to the neurodegenerative aspects of Fabry disease.

Caption: Lyso-Gb3 induced protein ubiquitination and ER stress pathway.

Experimental Protocols: Quantification of Lyso-Gb3 using Lyso-Gb3-d7

The accurate quantification of Lyso-Gb3 in biological matrices is crucial for the diagnosis, monitoring, and evaluation of therapeutic efficacy in Fabry disease. The use of a stable isotope-labeled internal standard like Lyso-Gb3-d7 is essential for achieving high accuracy and precision in LC-MS/MS methods.

Sample Preparation: Protein Precipitation

A rapid and simple protein precipitation method is commonly employed for the extraction of Lyso-Gb3 from plasma samples.

Table 2: Sample Preparation Protocol

Step	Procedure
1.	Pipette 50 µL of plasma sample, calibrator, or quality control into a microcentrifuge tube.
2.	Add 200 µL of a protein precipitation solution containing Lyso-Gb3-d7 (e.g., 5 ng/mL in methanol).
3.	Vortex mix for 30 seconds.
4.	Centrifuge at 14,000 rpm for 10 minutes at 4°C.
5.	Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

UHPLC-MS/MS Conditions

The following tables summarize typical ultra-high-performance liquid chromatography (UHPLC) and tandem mass spectrometry (MS/MS) conditions for the analysis of Lyso-Gb3 and Lyso-Gb3-d7.

Table 3: UHPLC Parameters

Parameter	Condition
Column	C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (1:1, v/v)
Gradient	0-1 min, 30% B; 1-3 min, 30-95% B; 3-4 min, 95% B; 4-4.1 min, 95-30% B; 4.1-5 min, 30% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 4: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	500°C
MRM Transition (Lyso-Gb3)	m/z 786.5 -> 282.2
MRM Transition (Lyso-Gb3-d7)	m/z 793.5 -> 289.2
Collision Energy	Optimized for specific instrument
Cone Voltage	Optimized for specific instrument

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantification of Lyso-Gb3 in plasma samples using Lyso-Gb3-d7 as an internal standard.

Caption: Workflow for Lyso-Gb3 quantification using Lyso-Gb3-d7.

Synthesis of Lyso-Gb3-d7

While detailed proprietary synthesis methods for Lyso-Gb3-d7 are not publicly available, the synthesis of isotopically labeled sphingolipids generally involves multi-step chemical synthesis. This process typically starts with a deuterated precursor for the sphingoid base or the fatty acid chain. For comparison, a one-step enzymatic synthesis has been reported for carbon-13 labeled Lyso-Gb3, which may offer a simpler route for producing other isotopically labeled analogs in the future.

Conclusion

Lyso-Gb3-d7 is an indispensable tool for the accurate and precise quantification of the Fabry disease biomarker Lyso-Gb3. Its use as an internal standard in LC-MS/MS assays minimizes analytical variability and ensures reliable results for clinical diagnostics, patient monitoring, and the development of new therapies. Understanding the chemical properties of Lyso-Gb3-d7, the biological roles of Lyso-Gb3, and the established analytical methodologies is critical for advancing research and improving patient outcomes in Fabry disease.

References

• 1. mdpi.com [mdpi.com]
• 2. One-step synthesis of carbon-13-labeled globotriaosylsphingosine (lyso-Gb3), an internal standard for biomarker analysis of Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]

The Biological Significance of Isoglobotriaosylsphingosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoglobotriaosylsphingosine (iGb3) is a neutral glycosphingolipid that has garnered significant attention within the scientific community for its multifaceted roles in the immune system and its potential implications in various disease states. As an isomer of the more abundant globotriaosylceramide (Gb3), iGb3 is distinguished by the α1,3-linkage of its terminal galactose residue, a structural nuance that confers unique biological activities. This technical guide provides an in-depth exploration of the core biological significance of iGb3, with a focus on its signaling functions, its controversial role as a primary endogenous ligand for Natural Killer T (NKT) cells, and its emerging relevance in cancer and lysosomal storage diseases. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts in this area.

Core Biological Significance

The primary biological significance of iGb3 lies in its ability to be recognized by the immune system, particularly through its interaction with the antigen-presenting molecule CD1d. This interaction has been shown to have downstream effects on both innate and adaptive immunity.

Role in the Immune System

NKT Cell Activation: A central aspect of iGb3's biological function is its proposed role as an endogenous ligand for invariant Natural Killer T (iNKT) cells, a specialized subset of T lymphocytes that recognize glycolipid antigens presented by CD1d.[1] While synthetic iGb3 has been shown to stimulate both mouse and human NKT cells to proliferate and produce cytokines, its physiological relevance in NKT cell development and self-recognition remains a subject of intense debate.[2]

Innate Immune Response Amplification: Beyond its contested role in NKT cell development, iGb3 has been identified as a key player in amplifying innate immune responses.[3][4] Upon activation of Toll-like receptors (TLRs) in antigen-presenting cells (APCs) like macrophages and dendritic cells, there is an induced production of iGb3. This endogenously generated iGb3 binds to CD1d within endosomal compartments, triggering a "reverse signaling" cascade.[3][4]

Involvement in Disease

Cancer: The expression of iGb3 and its precursor, iGb4, has been identified in murine melanoma cells.[5][6] This suggests that iGb3 on tumor cells could potentially prime an iNKT cell-dependent antitumor response.[5][6] In mouse models, dendritic cells primed with iGb3 have been shown to exert a significant anti-tumor effect against melanoma.[6]

Lysosomal Storage Diseases: The metabolism of glycosphingolipids is central to a class of genetic disorders known as lysosomal storage diseases. In Fabry disease, a deficiency in the enzyme α-galactosidase A leads to the accumulation of Gb3 and its deacylated form, globotriaosylsphingosine (lyso-Gb3).[7][8][9] While not iGb3 itself, the study of these related compounds highlights the importance of this class of molecules as biomarkers and pathogenic agents in lysosomal storage disorders.[7][8]

Quantitative Data Summary

The following tables summarize key quantitative data related to the biological activity of isoglobotriaosylsphingosine.

Table 1: In Vitro Activity of iGb3 on Immune Cells

Parameter	Cell Type	Concentration/Potency	Cytokine/Response Measured	Reference
NKT cell stimulation	Mouse DN32.D3 NKT cell hybridoma	Dose-dependent	IL-2 release	[10]
Antitumor activity in vivo	C57Bl/6 mice with B16F10-Nex2 melanoma	20 µg/ml (iGb3-primed DCs) vs. 200 ng/ml (α-GalCer-primed DCs)	4-fold reduction in lung tumor nodules	[6]
Relative Potency vs. αGalCer	iNKT cells	At least 5 orders of magnitude less potent than αGalCer	Not specified	[11]

Table 2: iGb3 Detection and Quantification

Sample Type	Detection Method	Limit of Quantification (LOQ)	Finding	Reference
Isobaric mixture of iGb3 and Gb3	Electrospray ionization-ion trap mass spectrometry	~1% for iGb3	Method allows discrimination and quantification	[12][13]
Mouse Tissues	Highly sensitive HPLC	Detectable only in dorsal root ganglion	Not detected in thymus or DCs	[11]
Human Tissues	Highly sensitive HPLC	Not detected	iGb3 and iGb4 not detected in thymus or DCs	[11]

Signaling Pathways

CD1d Reverse Signaling Pathway

The binding of endogenously produced iGb3 to CD1d in endosomal compartments of antigen-presenting cells initiates a signaling cascade that amplifies TLR-mediated innate immune responses. This pathway involves the phosphorylation of the cytoplasmic tail of CD1d, leading to the recruitment and activation of downstream signaling molecules.

CD1d reverse signaling pathway initiated by iGb3.

Experimental Protocols

Enzymatic Synthesis of iGb3

This protocol describes a general method for the enzymatic synthesis of iGb3 from lactosylceramide (B164483).

Materials:

• Lactosylceramide

• UDP-galactose (UDP-Gal)

• α-(1→3)-galactosyltransferase (or other suitable enzyme like human blood group B galactosyltransferase, though with very low efficiency)[14]

• Reaction buffer (e.g., 0.1 M MOPS, pH 7.0, with 40 mM MnCl2)[14]

• Methyl-β-cyclodextrin

• Bovine Serum Albumin (BSA)

Procedure:

• Prepare a substrate solution containing lactosylceramide and methyl-β-cyclodextrin in the reaction buffer. Methyl-β-cyclodextrin is used to increase the solubility of the lipid acceptor.

• Initiate the reaction by adding the enzyme solution and UDP-Gal to the substrate solution.

• Incubate the reaction mixture at an appropriate temperature (e.g., ambient temperature) for a sufficient duration (e.g., 22 hours).[14]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Stop the reaction (e.g., by adding a solvent to extract the lipids).

• Purify the synthesized iGb3 using methods such as TLC plate scraping and extraction.[14]

Thin Layer Chromatography (TLC) for iGb3 Detection

TLC is a fundamental technique for the separation and visualization of glycolipids.

Materials:

• TLC plates (Silica gel 60)[15]

• Developing solvent (e.g., Chloroform:Methanol:Water, 65:35:8, v/v/v)[16]

• Visualization reagent (e.g., Orcinol-sulfuric acid)[14][15]

• Samples dissolved in a suitable solvent (e.g., Chloroform:Methanol, 2:1, v/v)

Procedure:

• Apply the lipid samples as spots or bands onto the TLC plate.

• Place the TLC plate in a developing chamber containing the developing solvent.

• Allow the solvent to ascend the plate until the solvent front is near the top.

• Remove the plate and allow it to dry completely.

• Spray the plate with the orcinol-sulfuric acid reagent.

• Heat the plate (e.g., at 110°C) until the glycolipid bands become visible.[15][16] iGb3 and Gb3 will migrate with a similar Rf value (e.g., 0.4 in a CHCl3:MeOH:H2O 65:35:5 system).[14]

Mass Spectrometry for iGb3 Quantification

Electrospray ionization-ion trap mass spectrometry (ESI-LIT-MS) provides a sensitive and specific method for distinguishing and quantifying iGb3 from its isomer, Gb3.

General Workflow:

• Lipid Extraction: Extract total lipids from the biological sample.

• Permethylation: Chemically modify the glycolipids by permethylation to improve their ionization efficiency and fragmentation predictability.

• Mass Spectrometric Analysis:

  • Introduce the permethylated sample into the mass spectrometer via electrospray ionization.

  • Perform tandem mass spectrometry (MSn) to generate fragment ions that are specific to the iGb3 and Gb3 structures. The presence of characteristic fragment ions (e.g., m/z 211 and 371 for iGb3) allows for its specific detection.[12]

• Quantification:

  • Use a chemically synthesized internal standard (e.g., a short N-acyl chain iGb3) for accurate quantification.[12][17]

  • Construct calibration curves using mixtures of pure iGb3 and Gb3 to determine the limit of quantification.[13]

Workflow for iGb3 quantification by mass spectrometry.

iGb3-CD1d Binding and NKT Cell Activation Assays (ELISA-based)

This outlines a general approach to assess the ability of iGb3 to bind CD1d and activate NKT cells, often measured by cytokine release.

Materials:

• Recombinant soluble CD1d

• Synthetic iGb3

• NKT cell line or hybridoma (e.g., mouse DN32.D3)

• Antigen-presenting cells (e.g., dendritic cells) or plate-bound CD1d

• ELISA kit for the cytokine of interest (e.g., IL-2, IFN-γ)

Procedure:

• Loading of CD1d: Incubate antigen-presenting cells with varying concentrations of iGb3 to allow for uptake and presentation by CD1d. Alternatively, for a cell-free system, coat ELISA plates with recombinant CD1d and then incubate with iGb3.

• Co-culture: Add NKT cells to the iGb3-loaded APCs or CD1d-coated plates.

• Incubation: Culture the cells for a specified period (e.g., 24-48 hours) to allow for NKT cell activation and cytokine secretion.

• Cytokine Quantification:

  • Collect the cell culture supernatant.

  • Perform an ELISA according to the manufacturer's protocol to quantify the concentration of the secreted cytokine.

  • A dose-dependent increase in cytokine production with increasing iGb3 concentration indicates NKT cell activation.[10]

The iGb3 Controversy: Endogenous NKT Cell Ligand?

A significant portion of the research on iGb3 has been dedicated to determining if it is the primary endogenous ligand responsible for the development (positive selection) of iNKT cells in the thymus. This area remains highly controversial.

Evidence Supporting iGb3 as a Key Ligand:

• Initial studies using mice deficient in β-hexosaminidase b, an enzyme required for the conversion of iGb4 to iGb3, showed a severe deficiency in NKT cells, suggesting iGb3's importance in their development.

• Synthetic iGb3 can activate both mouse and human iNKT cells in vitro.[2]

Evidence Against iGb3 as the Primary Ligand:

• Studies using mice deficient in iGb3 synthase (iGb3S), the enzyme that synthesizes iGb3, showed normal numbers and function of iNKT cells.[1][18][19]

• Highly sensitive detection methods have failed to detect iGb3 in the thymus of mice or humans, where NKT cell development occurs.[11][20]

• Humans have a non-functional iGb3S gene, making it unlikely that iGb3 is a primary natural ligand for NKT cells in humans.[2]

• The defect in NKT cell development in β-hexosaminidase b deficient mice may be a non-specific consequence of the resulting lysosomal storage disease, rather than a specific lack of iGb3.[21][2]

Conclusion and Future Directions

Isoglobotriaosylsphingosine is a biologically significant glycosphingolipid with a defined role in the amplification of innate immune responses through CD1d reverse signaling. Its potential as a tumor antigen and its connection to the broader field of glycosphingolipid metabolism in disease are areas of active investigation. The controversy surrounding its role in NKT cell development underscores the complexity of immune recognition and the need for continued research to identify the true endogenous ligands for these important immune cells.

Future research should focus on:

• Further elucidating the downstream effectors of the iGb3-mediated CD1d reverse signaling pathway.

• Investigating the therapeutic potential of targeting iGb3 or its metabolic pathways in cancer immunotherapy.

• Continuing the search for the elusive endogenous ligand(s) responsible for iNKT cell selection, which may or may not be related to iGb3.

• Developing more sensitive and specific methods for the in-situ detection and quantification of iGb3 in various tissues and disease states.

This technical guide provides a comprehensive overview of the current understanding of iGb3, offering a foundation for researchers and drug development professionals to build upon in their exploration of this fascinating and important molecule.

References

• 1. Normal development and function of invariant natural killer T cells in mice with isoglobotrihexosylceramide (iGb3) deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Humans Lack iGb3 Due to the Absence of Functional iGb3-Synthase: Implications for NKT Cell Development and Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycolipid iGb3 feedback amplifies innate immune responses via CD1d reverse signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of iGb3 and iGb4 in melanoma B16F10-Nex2 cells and the iNKT cell-mediated antitumor effect of dendritic cells primed with iGb3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of iGb3 and iGb4 in melanoma B16F10-Nex2 cells and the iNKT cell-mediated antitumor effect of dendritic cells primed with iGb3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plasma globotriaosylsphingosine as a biomarker of Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Elevated globotriaosylsphingosine is a hallmark of Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Precision medicine in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Alpha Anomers of iGb3 and Gb3 Stimulate Cytokine Production by Natural Killer T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Implications for invariant natural killer T cell ligands due to the restricted presence of isoglobotrihexosylceramide in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Enzymatic synthesis of Gb3 and iGb3 ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Thin-layer chromatography (TLC) of glycolipids - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. [Thin-layer chromatography (TLC) of glycolipids]:Glycoscience Protocol Online Database [jcggdb.jp]
• 17. Sensitive quantitation of isoglobotriaosylceramide in the presence of isobaric components using electrospray ionization-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pnas.org [pnas.org]
• 19. Normal development and function of invariant natural killer T cells in mice with isoglobotrihexosylceramide (iGb3) deficiency. — Department of Pharmacology [pharm.ox.ac.uk]
• 20. Globosides but not isoglobosides can impact the development of invariant natural killer T cells and their interaction with dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Humans Lack iGb3 Due to the Absence of Functional iGb3-Synthase: Implications for NKT Cell Development and Transplantation | PLOS Biology [journals.plos.org]

The Role of Lyso-iGB3-d7 in Fabry Disease Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fabry disease is an X-linked lysosomal storage disorder caused by a deficiency of the α-galactosidase A (α-Gal A) enzyme. This deficiency leads to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3), in various cells and tissues, resulting in progressive multi-organ damage. Accurate monitoring of Fabry disease progression and therapeutic efficacy is paramount. Lyso-Gb3 has emerged as a critical biomarker due to its elevated levels in the plasma and urine of Fabry patients and its correlation with disease severity. The precise quantification of lyso-Gb3 is therefore essential for both clinical diagnostics and research. This technical guide focuses on the role and application of Lyso-iGB3-d7, a deuterated internal standard, in the accurate measurement of lyso-Gb3, and explores the broader context of lyso-Gb3's pathophysiological significance.

The Critical Role of Internal Standards in Mass Spectrometry

In quantitative mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), internal standards are indispensable for achieving accurate and reproducible results. They are compounds with similar physicochemical properties to the analyte of interest, added in a known amount to samples, calibrators, and quality controls. The ideal internal standard is a stable isotope-labeled version of the analyte. Lyso-iGB3-d7, a deuterated form of lyso-isoglobotriaosylsphingosine, serves this purpose for the quantification of lyso-Gb3. Its use corrects for variations in sample preparation, chromatographic retention time, and ionization efficiency, thereby minimizing matrix effects and ensuring the reliability of the quantification.[1]

Chemical Structure of Lyso-iGB3-d7

Lyso-iGB3-d7 is a synthetic, deuterated analog of lyso-isoglobotriaosylsphingosine. The deuterium (B1214612) labels are typically incorporated into the sphingosine (B13886) backbone, which ensures that the molecule co-elutes with the endogenous lyso-Gb3 during liquid chromatography and exhibits similar ionization characteristics in the mass spectrometer, while being distinguishable by its higher mass-to-charge ratio (m/z).

Molecular Formula: C₃₆H₆₀D₇NO₁₇

Quantitative Analysis of Lyso-Gb3 using Lyso-iGB3-d7

The quantification of lyso-Gb3 in biological matrices like plasma, serum, or dried blood spots (DBS) is predominantly performed using LC-MS/MS. The use of Lyso-iGB3-d7 as an internal standard is a key component of robust and sensitive assays.

Data Presentation: Assay Performance Characteristics

The following tables summarize the quantitative performance of a typical LC-MS/MS method for lyso-Gb3 quantification using Lyso-iGB3-d7 as an internal standard.

Table 1: Calibration and Quality Control Sample Concentrations [2]

Sample Type	Concentration (ng/mL)
Calibration Curve	0.25, 0.5, 1, 5, 10, 20, 50, 100
LLOQ QC	0.25
Low QC	0.5
Medium QC	50
High QC	100

Table 2: Method Validation Parameters [2]

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.25 ng/mL
Intra-assay Precision (CV%)	< 10%
Inter-assay Precision (CV%)	< 10%
Intra-assay Accuracy	< 10%
Inter-assay Accuracy	< 10%
Sensitivity (for Fabry diagnosis)	97.1%
Specificity (for Fabry diagnosis)	100%

Experimental Protocols

Below are detailed methodologies for the quantification of lyso-Gb3 in plasma and dried blood spots using Lyso-iGB3-d7.

Protocol 1: Lyso-Gb3 Quantification in Human Plasma [2]

1. Materials and Reagents:

• Lyso-Gb3 analytical standard

• Lyso-iGB3-d7 (Internal Standard - IS)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (FA)

• Phree™ Phospholipid Removal Plates

• Pooled drug-free human plasma

2. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Lyso-Gb3 at 500 µg/mL in methanol.

• Prepare a stock solution of Lyso-iGB3-d7 at 100 µg/mL in methanol.

• Prepare a deproteinizing solution by diluting the Lyso-iGB3-d7 stock solution to 5 ng/mL with 0.1% FA in methanol.

3. Sample Preparation:

• To 100 µL of plasma sample, calibrator, or QC, add 400 µL of the deproteinizing solution containing the internal standard.

• Vortex for 1 minute.

• Apply the mixture to a Phree™ Phospholipid Removal Plate and collect the eluate under vacuum.

• Inject 5 µL of the eluate into the LC-MS/MS system.

4. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: Kinetex C18, 30 x 4.6 mm, 2.6 µm

  • Mobile Phase A: 0.1% FA in water

  • Mobile Phase B: 0.1% FA in acetonitrile

  • Gradient: 30% B to 95% B over 3 minutes

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 30°C

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Lyso-Gb3: m/z 786.5 -> 282.2

    • Lyso-iGB3-d7 (IS): m/z 793.5 -> 289.3

  • Ion Spray Voltage: 5000 V

  • Temperature: 450°C

Protocol 2: Lyso-Gb3 Quantification in Dried Blood Spots (DBS) [3]

1. Materials and Reagents:

• Same as Protocol 1, with the addition of DBS cards.

2. Sample Preparation:

• Punch a 3 mm disc from the DBS sample into a 96-well plate.

• Add 75 µL of the deproteinizing solution (containing Lyso-iGB3-d7) to each well.

• Sonicate for 5 minutes.

• Centrifuge the plate.

• Transfer the supernatant to a new plate for injection into the LC-MS/MS system.

3. LC-MS/MS Conditions:

• LC-MS/MS conditions are similar to those described in Protocol 1, with potential minor adjustments to the gradient and injection volume based on system performance.

Mandatory Visualizations

Experimental Workflow for Lyso-Gb3 Quantification

Caption: Workflow for Lyso-Gb3 quantification using Lyso-iGB3-d7.

Diagnostic Workflow for Fabry Disease

Caption: Diagnostic workflow for Fabry disease.

Signaling Pathways Affected by Lyso-Gb3

Caption: Signaling pathways modulated by elevated lyso-Gb3.

Pathophysiological Role of Lyso-Gb3

Lyso-Gb3 is not merely a passive biomarker; it is an active participant in the pathophysiology of Fabry disease. Research has shown that elevated levels of lyso-Gb3 can induce a cascade of cellular events that contribute to the clinical manifestations of the disease.

• Neuronal Sensitization and Pain: Lyso-Gb3 has been demonstrated to enhance voltage-gated calcium currents in sensory neurons. This leads to an increase in intracellular calcium levels, which can sensitize nociceptive neurons and contribute to the debilitating pain experienced by many Fabry patients.

• Inflammation and Fibrosis: Lyso-Gb3 can trigger inflammatory responses. For instance, it can interact with Toll-like receptor 4 (TLR4), leading to the activation of downstream signaling pathways such as Notch1, which promotes inflammation and fibrosis, particularly in the kidneys.

• Podocyte Injury: In the kidneys, lyso-Gb3 contributes to podocyte damage and death, a key event in the progression of Fabry nephropathy. This can be mediated, in part, by the activation of RIPK3-dependent cell death pathways.

• Cellular Proliferation and Remodeling: Lyso-Gb3 has been shown to promote the proliferation of smooth muscle cells, which may contribute to the vascular pathology observed in Fabry disease. Furthermore, it can disrupt protein translation and folding, leading to increased protein ubiquitination and cellular remodeling.

Conclusion

Lyso-iGB3-d7 is a cornerstone of modern Fabry disease research and diagnostics. As a stable isotope-labeled internal standard, it enables the highly accurate and precise quantification of the critical biomarker lyso-Gb3 by LC-MS/MS. This technical guide has provided an in-depth overview of the role of Lyso-iGB3-d7, including detailed experimental protocols and performance data. Furthermore, it has contextualized the importance of this analytical tool by summarizing the significant pathophysiological roles of lyso-Gb3. For researchers and drug development professionals, the ability to reliably measure lyso-Gb3 is not only crucial for early diagnosis and patient monitoring but also for evaluating the efficacy of novel therapeutic interventions aimed at mitigating the devastating effects of Fabry disease.

References

• 1. The Fabry disease-associated lipid Lyso-Gb3 enhances voltage-gated calcium currents in sensory neurons and causes pain - UCL Discovery [discovery.ucl.ac.uk]
• 2. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Lyso-Globotriaosylsphingosine in Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]

Lyso-iGB3-d7 as a Stable Isotope-Labeled Internal Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lyso-iGB3-d7, a crucial tool in the accurate quantification of globotriaosylsphingosine (lyso-Gb3), a key biomarker for Fabry disease. This document details the experimental protocols for its use, presents quantitative performance data, and illustrates the pathological signaling pathways influenced by lyso-Gb3 accumulation.

Introduction to Lyso-Gb3 and the Need for a Reliable Internal Standard

Fabry disease is an X-linked lysosomal storage disorder caused by the deficient activity of the enzyme α-galactosidase A.[1][2] This deficiency leads to the accumulation of glycosphingolipids, primarily globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3), in various cells and tissues.[3][4] While Gb3 has been used as a biomarker, its plasma levels can be normal in a significant portion of patients, particularly females and those with later-onset phenotypes.[5]

Lyso-Gb3 has emerged as a more sensitive and reliable biomarker for Fabry disease. Elevated levels of lyso-Gb3 are found in the plasma and urine of Fabry patients, and these levels correlate with disease severity and can be used to monitor the efficacy of treatments like enzyme replacement therapy (ERT). Accurate and precise quantification of lyso-Gb3 is therefore critical for diagnosis, prognosis, and therapeutic monitoring.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like lyso-Gb3 in biological matrices due to its high sensitivity and specificity. The use of a stable isotope-labeled internal standard (SIL-IS) is essential in LC-MS/MS to correct for variations in sample preparation, matrix effects, and instrument response, thereby ensuring the highest accuracy and precision. Lyso-iGB3-d7 is a deuterated analog of lyso-Gb3, making it an ideal internal standard for this application.

Lyso-iGB3-d7: Chemical Properties

Lyso-iGB3-d7, also known as Isoglobotriaosylsphingosine (d7), is a synthetic, deuterated form of lyso-iGB3. The "i" denotes the isoglobotriaosyl linkage. Its properties are summarized below:

Property	Value
Synonyms	Isoglobotriaosylsphingosine (d7)
Molecular Formula	C₃₆H₆₀D₇NO₁₇
Molecular Weight	792.96 g/mol
CAS Number	2315262-49-6
Appearance	Powder
Storage Temperature	-20°C

Experimental Protocol: Quantification of Plasma Lyso-Gb3 using Lyso-iGB3-d7

The following protocol is a synthesis of established methods for the quantification of lyso-Gb3 in human plasma using Lyso-iGB3-d7 as an internal standard with UHPLC-MS/MS.

Materials and Reagents

• Lyso-Gb3 analytical standard

• Lyso-iGB3-d7 (or Lyso-Gb3-d7) internal standard (IS)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Phree™ Phospholipid Removal Cartridges

• Pooled drug-free lithium heparin human plasma (for calibration and quality control samples)

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Lyso-Gb3 Stock Solution: Dissolve lyso-Gb3 in methanol to a concentration of 500 µg/mL.

• Internal Standard Stock Solution: Dissolve Lyso-iGB3-d7 in methanol to a concentration of 100 µg/mL.

• Working Internal Standard Solution: Dilute the IS stock solution with methanol containing 0.1% formic acid to a final concentration of 5 ng/mL. This solution will also serve as the protein precipitation agent.

• Calibration Curve Standards: Prepare a series of dilutions from the lyso-Gb3 stock solution in methanol. Spike these into pooled blank human plasma to create an eight-point calibration curve (e.g., 0.25, 0.5, 1, 5, 10, 20, 50, 100 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in a similar manner to the calibration standards.

Sample Preparation: Assisted Protein Precipitation

This method utilizes Phree™ cartridges for efficient protein and phospholipid removal.

• To 50 µL of plasma sample (calibrator, QC, or unknown), add 200 µL of the working internal standard solution (5 ng/mL Lyso-iGB3-d7 in methanol with 0.1% formic acid).

• Vortex for 10 seconds.

• Apply the mixture to a Phree™ cartridge.

• Push the plunger to filter the sample.

• Collect the filtrate for LC-MS/MS analysis.

UHPLC-MS/MS Conditions

• UHPLC System: A high-performance liquid chromatography system capable of binary gradients.

• Analytical Column: Kinetex C18, 30 x 4.6 mm, 2.6 µm, 100 Å with a suitable guard column.

• Column Temperature: 30°C

• Mobile Phase A: Water with 0.2% formic acid and 2 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.2% formic acid and 1 mM ammonium formate.

• Gradient: A linear gradient over approximately 3 minutes.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Lyso-Gb3: 786.8 m/z → 268.3 m/z

  • Lyso-iGB3-d7: The precursor ion will be shifted by +7 Da (793.8 m/z), while the product ion may remain the same or be chosen based on optimization.

Method Validation and Performance Data

The use of Lyso-iGB3-d7 as an internal standard allows for robust and reliable quantification of lyso-Gb3. The following tables summarize the performance characteristics of LC-MS/MS methods utilizing a deuterated lyso-Gb3 internal standard.

Table 1: Method Validation Parameters

Parameter	Result	Reference
Linear Range	0.25–100 ng/mL
Lower Limit of Quantification (LLOQ)	0.25 ng/mL
Intraday Precision (CV%)	< 12%
Interday Precision (CV%)	< 7%
Intraday Accuracy (Bias %)	< 8%
Interday Accuracy (Bias %)	< 5%
Recovery	> 90%

Table 2: Clinical Application - Plasma Lyso-Gb3 Concentrations

Patient Group	Mean Lyso-Gb3 Concentration (nmol/L)	Reference
Untreated Fabry Males	170
Treated Fabry Males	40.2
Untreated Fabry Females	9.7
Treated Fabry Females	7.5
Healthy Controls	Below Limit of Detection

A lyso-Gb3 concentration of 0.6 ng/mL has been proposed as an optimal cut-off between Fabry disease patients and healthy individuals, with 97.1% sensitivity and 100% specificity.

Visualization of Workflows and Signaling Pathways

Experimental Workflow

Caption: Workflow for plasma lyso-Gb3 quantification.

Lyso-Gb3 Induced Endoplasmic Reticulum (ER) Stress and Unfolded Protein Response (UPR)

The accumulation of lyso-Gb3 can lead to cellular stress, particularly in the endoplasmic reticulum. This is due to the disruption of protein translation and folding pathways.

Caption: Lyso-Gb3's role in inducing ER stress.

Lyso-Gb3 and Smooth Muscle Cell Proliferation

Lyso-Gb3 has been shown to promote the proliferation of vascular smooth muscle cells, a key event in the vasculopathy associated with Fabry disease. This is thought to occur through the activation of signaling pathways like MAPK/ERK.

Caption: Lyso-Gb3's effect on smooth muscle cells.

Conclusion

Lyso-iGB3-d7 serves as an indispensable tool for the accurate and precise quantification of the Fabry disease biomarker lyso-Gb3 by LC-MS/MS. Its use mitigates analytical variability, enabling reliable measurement for clinical diagnostics, patient monitoring, and the development of novel therapeutics. Understanding the downstream pathological effects of lyso-Gb3 accumulation, such as the induction of ER stress and smooth muscle cell proliferation, further underscores the importance of its accurate quantification in managing Fabry disease. This guide provides the necessary technical information for researchers and clinicians to effectively utilize Lyso-iGB3-d7 in their work.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. karger.com [karger.com]
• 5. Elevated globotriaosylsphingosine is a hallmark of Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for Lyso-iGB3-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lyso-iGB3-d7, a critical analytical tool in the study of Fabry disease. This document outlines its commercial availability, key technical specifications, and detailed experimental protocols for its application as an internal standard in mass spectrometry-based quantification of isoglobotriaosylsphingosine (Lyso-iGB3).

Introduction to Lyso-iGB3-d7

Isoglobotriaosylsphingosine-d7 (Lyso-iGB3-d7) is the deuterated form of Lyso-iGB3, a biomarker for Fabry disease, a rare X-linked lysosomal storage disorder. Fabry disease is characterized by a deficiency of the enzyme α-galactosidase A, leading to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, Lyso-iGB3, in various tissues and biological fluids.[1][2][3][4] The quantification of Lyso-iGB3 is crucial for the diagnosis, monitoring of disease progression, and assessment of therapeutic efficacy.[1] Lyso-iGB3-d7 serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods due to its similar chemical and physical properties to the endogenous analyte, ensuring accurate and precise quantification.

Commercial Availability and Product Specifications

Lyso-iGB3-d7 is commercially available from several specialized chemical suppliers. The following table summarizes the key quantitative data for the product, compiled from publicly available information.

Parameter	Specification	Supplier(s)
Product Name	Lyso iGB3-d7 (synthetic), Isoglobotriaosylsphingosine (d7)	Avanti Polar Lipids (distributed by Merck/Sigma-Aldrich), MedchemExpress
CAS Number	2315262-49-6	Avanti Polar Lipids, MedchemExpress
Molecular Formula	C₃₆H₆₀D₇NO₁₇	Avanti Polar Lipids, MedchemExpress
Molecular Weight	792.96 g/mol	Avanti Polar Lipids, MedchemExpress
Purity	≥99% (by TLC)	Avanti Polar Lipids/Sigma-Aldrich
Form	Powder	Avanti Polar Lipids/Sigma-Aldrich
Standard Packaging	100 µg	Avanti Polar Lipids/Sigma-Aldrich
Storage Temperature	-20°C	Avanti Polar Lipids/Sigma-Aldrich, MedchemExpress
Shipping Conditions	Dry Ice	Avanti Polar Lipids/Sigma-Aldrich

Experimental Protocol: Quantification of Plasma Lyso-iGB3 using LC-MS/MS with Lyso-iGB3-d7 Internal Standard

This protocol is a composite methodology based on established procedures for the analysis of Lyso-iGB3 in plasma.

1. Materials and Reagents:

• Lyso-iGB3-d7 (Internal Standard)

• Lyso-iGB3 (Analytical Standard)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Human plasma (control and study samples)

• Solid-phase extraction (SPE) cartridges

2. Preparation of Stock and Working Solutions:

• Lyso-iGB3-d7 Stock Solution: Dissolve 100 µg of Lyso-iGB3-d7 in 1 mL of methanol to obtain a stock solution of 100 µg/mL.

• Lyso-iGB3 Stock Solution: Prepare a stock solution of Lyso-iGB3 in methanol at a concentration of 500 µg/mL.

• Working Internal Standard Solution: Dilute the Lyso-iGB3-d7 stock solution with methanol containing 0.1% formic acid to a final concentration of 5 ng/mL. This solution will also serve as the protein precipitation solution.

• Calibration Curve Standards: Perform serial dilutions of the Lyso-iGB3 stock solution in methanol to prepare working standards. These are then spiked into pooled blank human plasma to create an eight-point calibration curve (e.g., 0.25, 0.5, 1, 5, 10, 20, 50, 100 ng/mL).

3. Sample Preparation (Protein Precipitation and SPE):

• To 100 µL of plasma sample (calibrator, quality control, or unknown), add the working internal standard solution.

• Vortex mix and incubate to allow for protein precipitation.

• Centrifuge to pellet the precipitated proteins.

• The supernatant can be further purified using a solid-phase extraction (SPE) procedure for cleaner samples.

• Evaporate the purified sample to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 or C4 column is suitable for separation.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to high percentage of Mobile Phase B is used to elute the analytes.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-iGB3: m/z 786.46 -> 282.27

    • Lyso-iGB3-d7 (Internal Standard): m/z 793.56 -> 289.34

  • Optimize instrument parameters such as declustering potential, collision energy, and entrance potential for maximum signal intensity.

5. Data Analysis:

• Quantify the concentration of Lyso-iGB3 in the unknown samples by constructing a calibration curve from the peak area ratios of the analyte to the internal standard versus the concentration of the calibrators.

Biochemical Pathway in Fabry Disease

The accumulation of Lyso-iGB3 is a direct consequence of the enzymatic defect in Fabry disease. The following diagram illustrates the simplified metabolic pathway of globotriaosylceramide (Gb3) and the formation of Lyso-iGB3.

Caption: Metabolic pathway of Gb3 and Lyso-iGB3 in Fabry disease.

Experimental Workflow for Lyso-iGB3 Quantification

The following diagram outlines the general workflow for the quantification of Lyso-iGB3 in plasma samples using Lyso-iGB3-d7 as an internal standard.

Caption: Workflow for plasma Lyso-iGB3 quantification.

Conclusion

Lyso-iGB3-d7 is an indispensable tool for researchers and clinicians working on Fabry disease. Its commercial availability and well-characterized properties facilitate the development and validation of robust analytical methods for the accurate quantification of the key disease biomarker, Lyso-iGB3. The provided experimental protocol and workflows offer a comprehensive guide for the implementation of these methods in a research or clinical laboratory setting.

References

• 1. The use and performance of lyso-Gb3 for the diagnosis and monitoring of Fabry disease: A systematic literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fabry Disease Biomarkers: Analysis of Urinary Lyso-Gb3 and Seven Related Analogs Using Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Lyso-iGB3-d7 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lyso-iGB3-d7 (Isoglobotriaosylsphingosine-d7), a deuterated analog of the glycosphingolipid Lyso-iGB3. This document is intended for researchers, scientists, and drug development professionals utilizing Lyso-iGB3-d7 as an internal standard in analytical methodologies, particularly for the study of Fabry disease and related glycosphingolipid metabolism.

Core Compound Specifications

Lyso-iGB3-d7 is a synthetic, high-purity, deuterated lipid essential for precise quantification of its endogenous, non-deuterated counterpart in biological matrices. The deuterium (B1214612) labeling provides a distinct mass shift, allowing for its use as an internal standard in mass spectrometry-based assays, without interfering with the measurement of the native analyte.

Physicochemical and Analytical Data

The following tables summarize the key quantitative data for Lyso-iGB3-d7, compiled from manufacturer specifications and relevant scientific literature.

Identifier	Value
Chemical Name	Isoglobotriaosylsphingosine-d7
Synonyms	Lyso-isoglobotriaosylceramide-d7
Molecular Formula	C₃₆H₆₀D₇NO₁₇[1]
CAS Number	2315262-49-6[1]

Physical and Chemical Properties	Value
Formula Weight	792.96 g/mol [1]
Exact Mass	792.48 amu[1]
Appearance	White to off-white powder
Purity	≥98% (typically assessed by TLC)
Storage Temperature	-20°C[1]
Stability	At least 1 year at -20°C

Experimental Protocols

The primary application of Lyso-iGB3-d7 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of Lyso-iGB3 and its analogs in biological samples, such as plasma and urine. The following is a representative protocol for the analysis of Lyso-iGB3 in human plasma.

Quantification of Lyso-iGB3 in Plasma using LC-MS/MS with Lyso-iGB3-d7 Internal Standard

1. Preparation of Stock and Working Solutions:

• Lyso-iGB3-d7 Internal Standard (IS) Stock Solution: Prepare a stock solution of Lyso-iGB3-d7 in a suitable organic solvent (e.g., methanol (B129727), ethanol) at a concentration of 100 µg/mL.

• IS Working Solution: Dilute the IS stock solution with the appropriate solvent to a working concentration (e.g., 100 ng/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of non-deuterated Lyso-iGB3 into a biological matrix (e.g., control plasma).

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, quality control, or unknown), add 150 µL of the IS working solution.

• Vortex the mixture for 1 minute to ensure thorough mixing and to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 or similar reversed-phase column is typically used.

  • Mobile Phase A: Water with an additive such as 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: Employ a suitable gradient to achieve separation of Lyso-iGB3 from other plasma components.

  • Flow Rate: A typical flow rate is 0.4-0.6 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-iGB3: Monitor the transition from the precursor ion [M+H]⁺ to a specific product ion.

    • Lyso-iGB3-d7 (IS): Monitor the transition from the deuterated precursor ion [M+H]⁺ to its corresponding product ion. The exact m/z values will depend on the specific adducts and fragmentation patterns.

4. Data Analysis:

• Integrate the peak areas for both the endogenous Lyso-iGB3 and the Lyso-iGB3-d7 internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Lyso-iGB3 in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Logical Relationship of Lyso-iGB3-d7 in Fabry Disease Biomarker Analysis

Caption: Workflow for the quantification of Lyso-iGB3 in plasma using Lyso-iGB3-d7 as an internal standard.

Signaling Pathway Context: Glycosphingolipid Metabolism in Fabry Disease

Caption: Simplified metabolic pathway showing the role of Gb3 and Lyso-Gb3 in Fabry disease.

References

• 1. avantiresearch.com [avantiresearch.com]

The Natural Abundance and Biological Significance of Lyso-iGB3 and its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Globotriaosylsphingosine, commonly known as lyso-Gb3, has emerged as a critical biomarker in the diagnosis and monitoring of Fabry disease, an X-linked lysosomal storage disorder. However, the endogenous presence of its isomer, isoglobotriaosylsphingosine (lyso-iGB3), and a host of related analogs, is a burgeoning area of research with significant implications for understanding glycosphingolipid metabolism and its role in cellular signaling and disease. This technical guide provides an in-depth overview of the natural abundance of lyso-iGB3 and its analogs, detailed experimental protocols for their quantification, and an exploration of their potential biological roles and associated signaling pathways.

Natural Abundance of Lyso-iGB3 and its Analogs

The quantification of lyso-iGB3 and its analogs in biological matrices is crucial for establishing baseline levels in healthy populations and understanding their alterations in pathological states. While data on lyso-iGB3 is less abundant than for its well-studied isomer lyso-Gb3, emerging studies are beginning to shed light on its presence.

Quantitative Data in Biological Samples

The following tables summarize the reported concentrations of lyso-iGB3 and its prominent analog, lyso-Gb3(-2), in human plasma from healthy individuals and patients with Fabry disease. It is important to note that concentrations can vary depending on the analytical methodology and the specific patient cohort.

Table 1: Plasma Concentrations of Lyso-iGB3

Population	Mean Concentration (nmol/L)	Range (nmol/L)	Notes
Healthy Controls	0.44 ± 0.15[1]	Not Reported
Classic Fabry Men	180 ± 75[1]	Not Reported	Significantly higher than controls.
Later-Onset Fabry Men	17 ± 9[1]	Not Reported	Lower than classic Fabry men, but higher than controls.
Fabry Women	11 ± 8[1]	Not Reported	Higher than controls.

Table 2: Plasma Concentrations of Lyso-Gb3(-2) Analog

Population	Mean Concentration (pmol/mL)	Range (pmol/mL)	Notes
Healthy Subjects	0.03 ± 0.01	Not Reported
Classic Fabry Males	10.38 ± 5.67	Not Reported	Statistically higher than healthy subjects.
Later-Onset Fabry Males	1.13 ± 0.81	Not Reported	Statistically higher than healthy subjects.
Fabry Females	0.80 ± 0.94	Not Reported	Statistically higher than healthy subjects.

Note: Data for Lyso-Gb3(-2) is presented in pmol/mL as reported in the source study. Conversion to nmol/L can be performed by dividing by 1000.

Experimental Protocols for Quantification

The accurate quantification of lyso-iGB3 and its analogs necessitates highly sensitive and specific analytical methods, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the gold standard.

Sample Preparation: Extraction of Glycosphingolipids

A robust extraction method is critical to isolate the analytes of interest from complex biological matrices like plasma and tissues.

Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: To 100 µL of plasma, add an internal standard solution (e.g., a stable isotope-labeled lyso-iGB3 analog).

• Protein Precipitation: Add 300 µL of methanol (B129727), vortex thoroughly, and centrifuge to pellet precipitated proteins.

• Solid-Phase Extraction:

  • Condition a mixed-mode cation exchange SPE cartridge with methanol followed by water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with a series of solvents to remove interfering substances (e.g., water, followed by a methanol/water mixture).

  • Elute the analytes with a basic methanolic solution (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).

Protocol: Liquid-Liquid Extraction (LLE) for Tissue Homogenates

• Tissue Homogenization: Homogenize the tissue sample in a suitable buffer.

• Lipid Extraction:

  • Add a mixture of chloroform (B151607) and methanol (e.g., 2:1 v/v) to the tissue homogenate.

  • Vortex vigorously and allow for phase separation.

  • Collect the lower organic phase containing the lipids.

• Washing: Wash the organic phase with a salt solution (e.g., 0.9% NaCl) to remove non-lipid contaminants.

• Solvent Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the lipid extract in a solvent compatible with the analytical method.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Chromatographic Separation:

• Column: A C18 or C8 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a binary solvent system is employed, commonly consisting of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).

• Flow Rate: Typical flow rates range from 0.2 to 0.5 mL/min.

Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in positive ion mode is used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for lyso-iGB3 and its analogs are monitored.

  • Example MRM transition for Lyso-Gb3: m/z 786.5 -> 282.3.[2]

Biological Role and Signaling Pathways

The precise biological functions and signaling cascades initiated by lyso-iGB3 are still under active investigation. However, insights can be gleaned from the study of related glycosphingolipids and the broader context of lysosomal signaling.

Potential Signaling Involvement

The accumulation of glycosphingolipids in lysosomal storage disorders is known to disrupt cellular homeostasis and trigger various signaling pathways. While direct evidence for lyso-iGB3 is limited, its structural similarity to lyso-Gb3 suggests potential involvement in similar processes.

• Inflammation: Glycosphingolipids can act as signaling molecules in inflammatory processes. The related molecule iGb3 has been shown to be involved in innate immune responses through CD1d reverse signaling.

• Cell Growth and Proliferation: Aberrant glycosphingolipid metabolism has been linked to alterations in cell cycle and proliferation.

• Lysosomal Signaling Hub: The lysosome is increasingly recognized as a central hub for cellular signaling, integrating nutrient status and stress signals to regulate key pathways like mTOR and AMPK. The accumulation of lipids within the lysosome can impact these pathways.

Visualizing Potential Relationships and Workflows

To better understand the complex relationships and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the quantification of Lyso-iGB3.

Caption: Putative signaling pathways affected by Lyso-iGB3 accumulation.

Conclusion and Future Directions

The study of lyso-iGB3 and its analogs is a rapidly evolving field. While current research has established their presence and association with Fabry disease, a deeper understanding of their natural abundance in a wider range of biological samples and disease states is warranted. The development and standardization of robust analytical methods are paramount for accurate quantification and comparison of data across different laboratories. Furthermore, elucidating the specific signaling pathways modulated by lyso-iGB3 will be crucial in uncovering its precise biological functions and its potential as a therapeutic target. Future research should focus on identifying the receptors and downstream effectors of lyso-iGB3 to fully comprehend its role in health and disease. This knowledge will be invaluable for the development of novel diagnostic tools and therapeutic interventions for lysosomal storage disorders and potentially other related conditions.

References

• 1. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New approaches to the control of chronic inflammatory diseases with a focus on the endolysosomal system of immune cells - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Globotriaosylsphingosine (Lyso-Gb3) in the Pathogenesis of Lysosomal Storage Disorders: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Globotriaosylsphingosine (Lyso-Gb3), the deacylated form of globotriaosylceramide (Gb3), has emerged as a critical biomolecule in the pathophysiology of Fabry disease and other lysosomal storage disorders (LSDs). Its accumulation, resulting from deficient α-galactosidase A activity, is not merely a biomarker but an active pathogenic agent, instigating a cascade of cellular and systemic events. This technical guide provides an in-depth analysis of the function of Lyso-Gb3, detailing its impact on key signaling pathways, presenting quantitative data on its accumulation, and outlining the experimental protocols used to elucidate its mechanisms of action.

Introduction

Fabry disease, an X-linked lysosomal storage disorder, is characterized by the systemic accumulation of Gb3 and its cytotoxic metabolite, Lyso-Gb3.[1][2] While Gb3 has long been recognized as the primary storage material, recent evidence compellingly positions Lyso-Gb3 as a key driver of the clinical manifestations of the disease, including neuropathic pain, renal failure, and cardiomyopathy.[2][3] This document serves as a comprehensive resource for understanding the multifaceted role of Lyso-Gb3, with a focus on its molecular functions, its utility as a biomarker, and the experimental approaches to study its effects.

Lyso-Gb3 as a Biomarker in Lysosomal Storage Disorders

Lyso-Gb3 is a highly sensitive and specific biomarker for Fabry disease, with plasma levels showing a strong correlation with disease severity.[1] Its utility extends to monitoring the efficacy of enzyme replacement therapy (ERT). Furthermore, elevated levels of Lyso-Gb3 have been identified in other LSDs, such as Mucolipidosis II/III, suggesting a broader role for this molecule in lysosomal dysfunction.

Quantitative Levels of Lyso-Gb3

The following tables summarize the quantitative data on Lyso-Gb3 levels in plasma and cells from patients with Fabry disease and Mucolipidosis II/III compared to healthy controls.

Table 1: Plasma Lyso-Gb3 Concentrations in Fabry Disease

Patient Group	Mean Lyso-Gb3 Concentration (ng/mL)	Range (ng/mL)	Reference
Healthy Controls	0.42 - 0.44	0.24 - 0.81
Fabry Disease (Male)	14.50	-
Fabry Disease (Female)	2.79	-
Classic Fabry (Male)	1.4x10² ± 47 nM	-
Later-Onset Fabry (Male)	10 ± 16 nM	-
Fabry Females	25 ± 44 nM	-
Healthy Subjects	0.37 ± 0.11 nM	-

Table 2: Cellular Lyso-Gb3 Concentrations in Mucolipidosis II/III

Cell Type	Condition	Lyso-Gb3 Concentration (pmol/10⁶ cells)	Reference
HeLa Cells	Non-edited	0.30
HeLa Cells	GNPTAB KO (MLII/III model)	0.70
Skin Fibroblasts	Normal	-
Skin Fibroblasts	ML II/III Patient	Significantly elevated

Pathogenic Functions of Lyso-Gb3: Impact on Cellular Signaling

Lyso-Gb3 is not an inert storage molecule; it actively perturbs multiple cellular signaling pathways, leading to cellular dysfunction, inflammation, and apoptosis. The following sections detail the key pathways affected by Lyso-Gb3 accumulation.

Disruption of Protein Homeostasis: Ubiquitination and Protein Folding

Lyso-Gb3 exposure disrupts cellular protein homeostasis by affecting pathways involved in protein translation and folding. This leads to an increase in protein ubiquitination, a cellular stress response.

Lyso-Gb3 induced disruption of protein homeostasis.

Activation of Inflammatory Pathways: Notch1 Signaling

In podocytes, Lyso-Gb3 activates the Notch1 signaling pathway, a key mediator of kidney injury. This activation leads to the expression of pro-inflammatory chemokines and contributes to the pathogenesis of Fabry nephropathy.

Lyso-Gb3 activation of the Notch1 signaling pathway.

Induction of Programmed Necrosis: RIPK3-Mediated Necroptosis

Lyso-Gb3 can induce necroptosis, a form of programmed cell death, in podocytes through a RIPK3-dependent pathway. This process contributes to podocyte loss and the development of albuminuria, a hallmark of Fabry nephropathy.

Lyso-Gb3 induced RIPK3-mediated necroptosis.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to investigate the function of Lyso-Gb3.

Quantification of Lyso-Gb3 by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of Lyso-Gb3 in biological matrices.

• Sample Preparation:

  • Plasma samples are subjected to protein precipitation, often using methanol, followed by assisted precipitation with Phree cartridges.

  • An internal standard (e.g., Lyso-Gb3-d7) is added to correct for matrix effects and variations in extraction efficiency.

• Liquid Chromatography:

  • The extracted sample is injected into a UHPLC system.

  • Separation is achieved on a C4 column with a mobile phase gradient of water and acetonitrile (B52724) containing 0.1% formic acid.

• Mass Spectrometry:

  • Detection is performed using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) positive ionization mode.

  • Specific precursor-to-product ion transitions are monitored for Lyso-Gb3 (e.g., 786.46 m/z > 282.27 m/z) and the internal standard.

Workflow for Lyso-Gb3 quantification by LC-MS/MS.

Proteomic Analysis of Lyso-Gb3-Treated Cells

Proteomics allows for the unbiased identification of cellular pathways affected by Lyso-Gb3.

• Cell Culture and Treatment:

  • A suitable cell line (e.g., SH-SY5Y neuronal cells) is cultured under standard conditions.

  • Cells are incubated with varying concentrations of Lyso-Gb3 (e.g., 20 ng/mL and 200 ng/mL) for specific durations (e.g., 24 to 72 hours) to mimic different disease states.

• Protein Extraction and Digestion:

  • Cells are lysed, and proteins are extracted.

  • Proteins are digested into peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis:

  • The peptide mixture is separated by liquid chromatography and analyzed by high-resolution mass spectrometry.

• Data Analysis:

  • Proteins are identified and quantified using specialized software.

  • Pathway analysis is performed to identify the cellular processes that are significantly altered by Lyso-Gb3 treatment.

Ubiquitination Assay

This assay is used to specifically measure changes in protein ubiquitination in response to Lyso-Gb3.

• Cell Treatment and Lysis:

  • Cells are treated with Lyso-Gb3 as described for the proteomic analysis.

  • Cells are lysed under denaturing conditions to preserve the ubiquitinated state of proteins.

• Immuno-enrichment:

  • An antibody that recognizes poly- and mono-ubiquitin chains is used to immunoprecipitate ubiquitinated proteins from the cell lysate.

• Proteomic Analysis:

  • The enriched ubiquitinated proteins are identified and quantified by LC-MS/MS.

Analysis of Notch1 Signaling Pathway

The involvement of the Notch1 pathway can be investigated using a combination of molecular biology techniques.

• Cell Culture and Treatment:

  • Human podocytes are cultured and treated with clinically relevant concentrations of Lyso-Gb3.

• Inhibition of Notch1 Signaling:

  • To confirm the role of Notch1, cells are pre-treated with a γ-secretase inhibitor (which prevents Notch1 cleavage and activation) or with a specific Notch1 siRNA to knockdown its expression.

• Gene Expression Analysis:

  • Quantitative real-time PCR (qRT-PCR) is used to measure the mRNA levels of Notch1 target genes, such as HES1, and downstream inflammatory chemokines like MCP-1 and RANTES.

RIPK3-Mediated Necroptosis Assay

The induction of necroptosis by Lyso-Gb3 is assessed through various cell-based assays.

• Cell Viability Assay:

  • Podocytes are treated with a dose range of Lyso-Gb3.

  • Cell viability is measured using an MTT assay, which quantifies metabolic activity.

• Measurement of Reactive Oxygen Species (ROS):

  • Cells are treated with Lyso-Gb3 with or without a RIPK3 inhibitor (e.g., GSK'872).

  • ROS production is measured using a fluorescent probe like DCF-DA.

• Western Blotting:

  • Protein lysates from Lyso-Gb3-treated cells are analyzed by western blotting to detect the expression levels of key necroptosis proteins, including RIPK3.

Conclusion

Lyso-Gb3 is a pivotal molecule in the pathogenesis of Fabry disease and potentially other lysosomal storage disorders. Its role extends far beyond that of a simple biomarker. As an active pathogenic agent, it disrupts fundamental cellular processes, including protein homeostasis, and activates detrimental signaling pathways that lead to inflammation and cell death. A thorough understanding of the molecular functions of Lyso-Gb3 is crucial for the development of novel therapeutic strategies aimed at mitigating the devastating consequences of these debilitating diseases. The experimental protocols outlined in this guide provide a robust framework for researchers to further investigate the complex biology of Lyso-Gb3 and to evaluate the efficacy of new therapeutic interventions.

References

• 1. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and simple uhplc-ms/ms method for quantification of plasma globotriaosylsphingosine (Lyso-gb3) [cris.unibo.it]
• 3. Cellular Lyso-Gb3 Is a Biomarker for Mucolipidosis II - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Lyso-iGb3-d7 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Globotriaosylsphingosine (Lyso-Gb3) is a critical biomarker for the diagnosis and monitoring of Fabry disease, an X-linked lysosomal storage disorder. Accurate quantification of Lyso-Gb3 in biological matrices is essential for clinical research and drug development. This document provides a detailed protocol for the analysis of Lyso-Gb3 using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, Lyso-iGb3-d7. While Lyso-Gb3 is the primary biomarker, it is important to note the existence of its isomer, isoglobotriaosylsphingosine (Lyso-iGb3). The use of a stable isotope-labeled internal standard, such as Lyso-iGb3-d7, is crucial for correcting for matrix effects and variations during sample preparation and analysis, ensuring high accuracy and precision.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biochemical context of Lyso-Gb3 and the analytical workflow for its quantification.

Caption: Simplified metabolic pathway in Fabry disease.

Caption: General workflow for Lyso-Gb3 analysis.

Experimental Protocols

This section details the methodologies for the quantification of Lyso-Gb3 in human plasma.

Materials and Reagents

• Analytes and Internal Standards:

  • Lyso-Gb3 analytical standard (e.g., from Merck)[1][2]

  • Lyso-Gb3-d7 internal standard (IS) (e.g., from Merck)[1][2]

• Solvents and Chemicals:

  • LC-MS grade methanol (B129727) (e.g., from Merck)[1][2]

  • LC-MS grade acetonitrile (B52724) (e.g., from VWR chemicals)[1][2]

  • LC-MS grade water (e.g., from VWR chemicals)[1][2]

  • LC-MS grade formic acid (FA) (e.g., from Carlo Erba Reagents S.r.l.)[1][2]

• Sample Preparation Supplies:

  • Phree cartridges (e.g., from Phenomenex) for assisted protein precipitation[1][2]

  • Pooled drug-free lithium heparin human plasma for calibration standards and quality controls (QCs)[1]

Stock and Working Solutions

• Lyso-Gb3 Stock Solution: Dissolve analytical standard Lyso-Gb3 in pure LC-MS grade methanol to a final concentration of 500 µg/mL.[2]

• Internal Standard Stock Solution: Dissolve Lyso-Gb3-d7 in pure LC-MS grade methanol to a final concentration of 100 µg/mL.[2]

• Lyso-Gb3 Working Solutions: Prepare working solutions for calibration curves and QC samples by appropriate dilutions of the Lyso-Gb3 stock solution with methanol to concentrations of 0.25, 0.5, 50, and 100 ng/mL.[2]

• Internal Standard Working Solution (Deproteinizing Solution): Dilute the IS stock solution with 0.1% formic acid in methanol to a final concentration of 5 ng/mL.[2]

• Storage: Store all stock and working solutions at -20 °C.[2]

Sample Preparation: Assisted Protein Precipitation

• Spike pooled blank human plasma with Lyso-Gb3 working solutions to create an eight-point calibration curve (0.25, 0.5, 1, 5, 10, 20, 50, 100 ng/mL).[2]

• Use a rapid sample preparation method consisting of assisted protein precipitation with Phree cartridges.[1][2]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A UHPLC system such as the Nexera X2 UHPLC (Shimadzu Corporation) can be used.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer like the Sciex 4500 QTRAP is suitable for this analysis.[1]

• Chromatographic Column: A Kinetex C18 column (30 × 4.6 mm I.D., 2.6 µm, 100 Å) from Phenomenex, protected by a SecurityGuard™ ULTRA Cartridges UHPLC C18 4.6 mm ID, is recommended.[1]

• Column Temperature: Maintain the analytical column at 30 °C.[1]

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in water[1]

  • Mobile Phase B: 0.1% Formic Acid in acetonitrile[1]

• Chromatographic Gradient: A 3-minute linear binary gradient with a constant flow rate of 0.6 mL/min can be employed as follows:

  • 0–1 min: 30% B

  • 1–4 min: 30–95% B

  • 4–5 min: 95% B

  • 5–5.5 min: 95–30% B

  • 5.5–6.5 min: 30% B[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Multiple Reaction Monitoring (MRM) in positive ionization mode[1]

  • Ion Spray Voltage: 5000 V[1]

  • MRM Transitions:

    • Lyso-Gb3: 786.8 m/z > 268.3 m/z[3]

    • Note: The specific transition for Lyso-iGb3-d7 should be determined based on the deuteration pattern and precursor ion mass.

Quantitative Data Summary

The following tables summarize the performance characteristics and typical concentration ranges observed using similar LC-MS/MS methods for Lyso-Gb3 analysis.

Method Validation Parameters

Parameter	Value	Reference
Calibration Curve Range	0.25 - 100 ng/mL	[2]
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	[4]
Limit of Detection (LOD)	0.7 nmol/L	[5]
Intraday Precision (CV%)	< 12%	[5]
Interday Precision (CV%)	< 7%	[5]
Intraday Accuracy (Bias)	< 8%	[5]
Interday Accuracy (Bias)	< 5%	[5]

Representative Lyso-Gb3 Concentrations in Human Plasma

Population	Lyso-Gb3 Concentration Range	Reference
Healthy Controls	0 ng/mL (median)	[2]
Fabry Disease Patients (Overall)	0.50 - 73.13 ng/mL	[2]
Untreated Male Fabry Patients (Mean)	170 nmol/L	[5]
Treated Male Fabry Patients (Mean)	40.2 nmol/L	[5]
Untreated Female Fabry Patients (Mean)	9.7 nmol/L	[5]
Treated Female Fabry Patients (Mean)	7.5 nmol/L	[5]
Optimal Cut-off (FD vs. Healthy)	0.6 ng/mL	[2]

Conclusion

The described LC-MS/MS method using a deuterated internal standard provides a robust, sensitive, and specific approach for the quantification of Lyso-Gb3 in plasma. This methodology is a valuable tool for the diagnosis of Fabry disease, patient monitoring during therapy, and for research in the field of lysosomal storage disorders. The use of Lyso-iGb3-d7 as an internal standard is expected to yield comparable performance to the widely used Lyso-Gb3-d7, ensuring reliable and accurate results.

References

• 1. mdpi.com [mdpi.com]
• 2. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A rapid and simple uhplc-ms/ms method for quantification of plasma globotriaosylsphingosine (Lyso-gb3) [cris.unibo.it]
• 5. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Urinary Lyso-iGB3-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Globotriaosylsphingosine (Lyso-Gb3), and its isoform Lyso-iGB3, are established biomarkers for the diagnosis and therapeutic monitoring of Fabry disease, a rare X-linked lysosomal storage disorder.[1] The quantification of these biomarkers in urine provides a non-invasive method to assess disease burden and response to treatment. The use of a stable isotope-labeled internal standard, such as Lyso-iGB3-d7, is crucial for accurate quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for matrix effects and variations in sample processing.[2]

This document provides detailed application notes and protocols for two common sample preparation techniques for the quantification of Lyso-iGB3-d7 in human urine: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Experimental Protocols

Two primary methods for the extraction of Lyso-iGB3 from urine are presented below: a Solid-Phase Extraction (SPE) method utilizing a mixed-mode cation exchange cartridge, and a Liquid-Liquid Extraction (LLE) method.

Method 1: Solid-Phase Extraction (SPE) using Mixed-Mode Cation Exchange (MCX)

This method provides a robust and selective extraction of Lyso-iGB3 from complex urine matrices.

Materials:

• Urine sample

• Lyso-iGB3-d7 internal standard solution

• Methanol (B129727) (LC-MS grade)

• Formic acid (reagent grade)

• Ammonium (B1175870) hydroxide (B78521) (reagent grade)

• Water (LC-MS grade)

• 2% Phosphoric Acid (H3PO4) in water

• Mixed-mode strong cation exchange (MCX) SPE cartridges (e.g., Oasis MCX)

• Centrifuge

• SPE manifold

• Evaporator (e.g., nitrogen evaporator)

• Autosampler vials

Protocol:

• Sample Pre-treatment:

  • Thaw frozen urine samples at room temperature.

  • Vortex the urine sample to ensure homogeneity.

  • Centrifuge the urine sample at 2000 x g for 10 minutes to pellet any sediment.

  • Transfer 500 µL of the urine supernatant to a clean tube.

  • Add the Lyso-iGB3-d7 internal standard to the urine sample at a final concentration of 10 ng/mL.

  • Acidify the sample by adding 500 µL of 2% H3PO4 in water.[3] Vortex to mix.

• SPE Cartridge Conditioning:

  • Place the MCX SPE cartridges on the SPE manifold.

  • Condition the cartridges by passing 1 mL of methanol through the sorbent.[3]

  • Equilibrate the cartridges by passing 1 mL of 2% H3PO4 in water through the sorbent. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge.

  • Allow the sample to pass through the sorbent at a slow, steady flow rate (approximately 1-2 mL/minute).

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the analyte and internal standard from the cartridge with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex thoroughly to dissolve the residue.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE)

This method offers a simpler, alternative approach for Lyso-iGB3 extraction.

Materials:

• Urine sample

• Lyso-iGB3-d7 internal standard solution

• Chloroform (B151607) (HPLC grade)

• Methanol (LC-MS grade)

• 20 mM Phosphate-Saline Buffer (pH 8)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Autosampler vials

Protocol:

• Sample Pre-treatment:

  • Thaw frozen urine samples at room temperature.

  • Vortex the urine sample to ensure homogeneity.

  • Centrifuge the urine sample at 2000 x g for 10 minutes.

  • To 190 µL of the urine supernatant, add the Lyso-iGB3-d7 internal standard to a final concentration of 10 ng/mL.

• Extraction:

  • Add 500 µL of chloroform and 500 µL of methanol to the urine sample.

  • Add 260 µL of 20 mM phosphate-saline buffer (pH 8).

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 15,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase:

  • Carefully collect the lower organic phase into a clean tube.

  • To the remaining aqueous phase, add another 500 µL of chloroform, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to maximize recovery.

  • Combine the second organic phase with the first.

• Evaporation and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase.

  • Vortex to ensure complete dissolution.

  • Transfer the sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following table summarizes typical quantitative performance data for urinary Lyso-iGB3 analysis using SPE and LLE sample preparation methods coupled with LC-MS/MS.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Reference
Recovery	>85%	70-90%
Intra-day Precision (%CV)	<10%	<15%
Inter-day Precision (%CV)	<15%	<15%
Limit of Detection (LOD)	~0.5 nmol/L	~0.7 nmol/L
Lower Limit of Quantification (LLOQ)	~1.5 ng/mL	~2.5 nmol/L

Visualizations

The following diagrams illustrate the experimental workflows for the SPE and LLE sample preparation protocols.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

References

• 1. One-step synthesis of carbon-13-labeled globotriaosylsphingosine (lyso-Gb3), an internal standard for biomarker analysis of Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mass Spectrometry Analysis of Globotriaosylsphingosine and Its Analogues in Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for UPLC-MS/MS Detection of Lyso-iGB3-d7

FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

Introduction

Globotriaosylsphingosine (Lyso-Gb3), the deacylated form of globotriaosylceramide (Gb3), has emerged as a crucial biomarker for the diagnosis and therapeutic monitoring of Fabry disease, an X-linked lysosomal storage disorder.[1] Caused by a deficiency in the α-galactosidase A enzyme, Fabry disease leads to the accumulation of Gb3 and lyso-Gb3 in various tissues and biological fluids.[2][3] Elevated levels of lyso-Gb3 are closely associated with the clinical manifestations of the disease, including renal failure, cardiac complications, and neuropathic pain.[1][4] This application note provides a detailed UPLC-MS/MS method for the sensitive and accurate quantification of lyso-Gb3 in human plasma, utilizing its stable isotope-labeled internal standard, Lyso-iGB3-d7.

Experimental Protocols

Preparation of Stock and Working Solutions

A detailed procedure for the preparation of stock solutions, calibration standards, and quality control (QC) samples is outlined below.

Stock Solutions:

• Lyso-iGB3 Stock Solution (1 mg/mL): Dissolve 1 mg of Lyso-iGB3 in 1 mL of methanol (B129727).

• Lyso-iGB3-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Dissolve 1 mg of Lyso-iGB3-d7 in 1 mL of methanol.

Working Solutions:

• Lyso-iGB3 Spiking Solutions: Prepare a series of working solutions by serially diluting the Lyso-iGB3 stock solution with methanol to achieve concentrations suitable for spiking into plasma to create calibration standards and QC samples.

• Lyso-iGB3-d7 Internal Standard (IS) Working Solution (10 ng/mL): Dilute the Lyso-iGB3-d7 stock solution with methanol to a final concentration of 10 ng/mL.

Calibration Standards and Quality Control (QC) Samples:

• Prepare calibration standards by spiking appropriate amounts of the Lyso-iGB3 working solutions into blank human plasma to achieve a concentration range of 0.5 to 250 ng/mL.

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in blank human plasma.

Sample Preparation

The following protocol describes a protein precipitation method for the extraction of Lyso-iGB3 and Lyso-iGB3-d7 from human plasma samples.

• To 50 µL of plasma sample, calibration standard, or QC sample in a microcentrifuge tube, add 150 µL of the Lyso-iGB3-d7 internal standard working solution (10 ng/mL in methanol).

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

UPLC-MS/MS Method

The following tables summarize the optimized parameters for the UPLC-MS/MS analysis of Lyso-iGB3 and Lyso-iGB3-d7.

Table 1: UPLC Parameters

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (1:1, v/v)
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient	0-1 min: 30% B, 1-5 min: 30-95% B, 5-6 min: 95% B, 6-6.1 min: 95-30% B, 6.1-8 min: 30% B

Table 2: MS/MS Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	450°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions
Lyso-iGB3	786.5 > 282.3
Lyso-iGB3-d7	793.5 > 289.3
Dwell Time	0.05 s
Collision Energy	40 eV

Data Presentation

The following table summarizes representative quantitative data for Lyso-iGB3 concentrations in plasma from healthy controls and Fabry disease patients.

Table 3: Plasma Lyso-iGB3 Concentrations

Patient Group	N	Mean Lyso-iGB3 Concentration (ng/mL)	Standard Deviation (ng/mL)
Healthy Controls	40	0.29	0.09
Classic Fabry Males	18	61	38
Later-Onset Fabry Males	5	14	12
Fabry Females	30	10	5.4

Visualizations

Caption: Experimental workflow for the UPLC-MS/MS analysis of Lyso-iGB3.

References

• 1. Plasma lyso-Gb3: a biomarker for monitoring fabry patients during enzyme replacement therapy | springermedizin.de [springermedizin.de]
• 2. Effectiveness of plasma lyso-Gb3 as a biomarker for selecting high-risk patients with Fabry disease from multispecialty clinics for genetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Correlation of Lyso-Gb3 levels in Patients with Classic and Later-Onset Fabry - ARCHIMEDlife [archimedlife.com]

Application Notes and Protocols for the Quantification of Fabry Disease Biomarker Lyso-Gb3 Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fabry disease is an X-linked lysosomal storage disorder resulting from the deficiency of the enzyme α-galactosidase A (α-Gal A).[1][2][3] This enzymatic defect leads to the progressive accumulation of glycosphingolipids, primarily globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3), in various cells and tissues.[1][2] Elevated levels of lyso-Gb3 in plasma and urine have been established as a crucial biomarker for the diagnosis, monitoring of disease progression, and evaluation of therapeutic efficacy in Fabry disease patients.

These application notes provide a detailed protocol for the accurate and sensitive quantification of lyso-Gb3 in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, lyso-Gb3-d7. The use of a deuterated internal standard is critical for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring high precision and accuracy.

Pathophysiology of Fabry Disease

In individuals with Fabry disease, the deficiency in α-galactosidase A disrupts the normal breakdown of glycosphingolipids. This leads to the pathological accumulation of Gb3 and lyso-Gb3 within the lysosomes of various cell types, including those in the kidneys, heart, and nervous system. This accumulation is the primary driver of the clinical manifestations of the disease.

References

• 1. mdpi.com [mdpi.com]
• 2. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Lyso-iGB3-d7 Internal Standard Spiking in Mass Spectrometry-Based Quantification of Globotriaosylsphingosine (Lyso-Gb3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Globotriaosylsphingosine (lyso-Gb3), the deacylated form of globotriaosylceramide (Gb3), is a critical biomarker for the diagnosis and therapeutic monitoring of Fabry disease, a rare X-linked lysosomal storage disorder.[1][2][3] Accurate and precise quantification of lyso-Gb3 in biological matrices such as plasma and urine is paramount for clinical and research applications. The use of a stable isotope-labeled internal standard (IS) is essential for reliable quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it effectively compensates for variability in sample preparation and matrix effects.[1][4] Lyso-isoglobotriaosylsphingosine-d7 (Lyso-iGB3-d7) is a commercially available deuterated analog of lyso-Gb3 and serves as an ideal internal standard for this purpose.

This document provides detailed application notes and protocols for the use of Lyso-iGB3-d7 as an internal standard for the quantification of lyso-Gb3 in biological samples.

Quantitative Data Summary

The concentration of the Lyso-iGB3-d7 internal standard used for spiking is a critical parameter that can vary depending on the specific analytical method, sample volume, and the expected concentration range of the analyte. The following tables summarize reported concentrations from various validated methods.

Table 1: Lyso-iGB3-d7 Internal Standard Stock and Working Solution Concentrations

Stock Solution Concentration	Working Solution Concentration	Solvent	Reference
100 µg/mL	5 ng/mL	0.1% Formic Acid in Methanol (B129727)
Not Specified	200 µg/L (equivalent to 200 ng/mL)	Not Specified

Table 2: Example Calibration Curve Concentrations for Lyso-Gb3 Analysis

Analyte	Concentration Range	Matrix	Reference
Lyso-Gb3	0.25 - 100 ng/mL	Human Plasma
Lyso-Gb3	0 - 800 ng/mL	Plasma
Lyso-Gb3	Not Specified (LLOQ: 2.5 nmol/L)	Plasma

Experimental Protocols

The following is a generalized protocol for the quantification of lyso-Gb3 in human plasma using Lyso-iGB3-d7 as an internal standard. This protocol is based on common methodologies reported in the literature and should be optimized and validated for specific laboratory conditions.

Materials and Reagents

• Lyso-Gb3 analytical standard

• Lyso-iGB3-d7 (Internal Standard)

• LC-MS grade methanol

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (FA)

• Human plasma (control and study samples)

• Phospholipid removal cartridges (optional but recommended)

Preparation of Stock and Working Solutions

• Lyso-Gb3 Stock Solution (e.g., 500 µg/mL): Accurately weigh and dissolve Lyso-Gb3 in methanol.

• Lyso-iGB3-d7 Internal Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh and dissolve Lyso-iGB3-d7 in methanol.

• Lyso-Gb3 Working Solutions: Prepare serial dilutions of the Lyso-Gb3 stock solution in methanol to create working solutions for the calibration curve and quality control (QC) samples (e.g., 0.25, 0.5, 50, 100 ng/mL).

• Internal Standard Spiking Solution (e.g., 5 ng/mL): Dilute the Lyso-iGB3-d7 stock solution with a protein precipitation solvent (e.g., 0.1% FA in methanol). This solution will be used to precipitate proteins and spike the samples simultaneously.

Sample Preparation (Protein Precipitation)

• Sample Aliquoting: Pipette a small volume of plasma (e.g., 25 µL) into a microcentrifuge tube.

• Internal Standard Spiking and Protein Precipitation: Add a defined volume of the cold Internal Standard Spiking Solution (e.g., 100 µL of 5 ng/mL Lyso-iGB3-d7 in 0.1% FA/methanol) to each plasma sample, calibrator, and QC sample.

• Vortexing: Vortex the tubes vigorously for at least 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis. For enhanced cleanup, the supernatant can be passed through a phospholipid removal cartridge.

LC-MS/MS Analysis

A validated LC-MS/MS method is required for the separation and detection of lyso-Gb3 and Lyso-iGB3-d7. The following are example parameters.

• Liquid Chromatography (LC):

  • Column: A suitable C18 or equivalent reversed-phase column.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile/Methanol mixture with 0.1% Formic Acid.

  • Gradient: A gradient elution should be optimized to ensure baseline separation of the analyte from potential interferences.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-Gb3: m/z 786.4 > 282.3 [M+H]+

    • Lyso-iGB3-d7: The specific transition for the d7 labeled standard should be determined (e.g., m/z 793.5 > 282.3, though this can vary slightly based on the exact position of the deuterium (B1214612) labels).

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of lyso-Gb3 to Lyso-iGB3-d7 against the nominal concentration of the calibrators. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Quantification: Determine the concentration of lyso-Gb3 in the unknown samples by interpolating their peak area ratios from the calibration curve.

Diagrams

Caption: Experimental workflow for Lyso-Gb3 quantification.

Signaling Pathways and Logical Relationships

The use of an internal standard is based on the principle of isotope dilution mass spectrometry. The underlying logical relationship is that the analyte and the internal standard, being chemically identical or very similar, will behave in the same manner during sample preparation and analysis.

Caption: Rationale for using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. topi.is.cuni.cz [topi.is.cuni.cz]
• 3. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One-step synthesis of carbon-13-labeled globotriaosylsphingosine (lyso-Gb3), an internal standard for biomarker analysis of Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction of Lyso-iGB3-d7 for Accurate Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the selective isolation and purification of Lyso-isoglobotriaosylsphingosine-d7 (Lyso-iGB3-d7) from biological matrices. Lyso-iGB3-d7 is a deuterated synthetic analog of Lyso-iGB3 and is critically employed as an internal standard for the accurate quantification of Fabry disease biomarkers, such as globotriaosylsphingosine (Lyso-Gb3) and its analogs, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The presented methodology utilizes mixed-mode strong cation exchange (MCX) SPE cartridges to achieve high recovery and clean extracts, ensuring precise and reproducible results in clinical research and therapeutic monitoring.

Introduction

Fabry disease is an X-linked lysosomal storage disorder characterized by the deficient activity of the α-galactosidase A enzyme, leading to the accumulation of glycosphingolipids.[1] Globotriaosylsphingosine (Lyso-Gb3) and its structural isomers are key biomarkers for the diagnosis, prognosis, and monitoring of therapeutic interventions for Fabry disease.[2][3] Accurate and precise quantification of these biomarkers is paramount for clinical decision-making.

The "gold standard" for quantitative bioanalysis by mass spectrometry is the use of a stable isotope-labeled internal standard (SIL-IS).[4] A SIL-IS, such as Lyso-iGB3-d7, is chemically identical to the analyte of interest but has a different mass, allowing it to be distinguished by the mass spectrometer.[4] The use of a SIL-IS is crucial as it co-elutes with the analyte and experiences similar matrix effects and variations during sample preparation and analysis, thus enabling accurate correction for any analyte loss.

This application note provides a detailed protocol for the solid-phase extraction of Lyso-iGB3-d7 from plasma samples, a critical step in the analytical workflow for Fabry disease biomarker quantification.

Experimental Protocol

This protocol is optimized for the extraction of Lyso-iGB3-d7 from human plasma samples prior to UPLC-MS/MS analysis.

Materials and Reagents:

• Lyso-iGB3-d7 (synthetic)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (FA)

• Ammonium (B1175870) hydroxide (B78521)

• Phosphoric acid (H₃PO₄)

• Mixed-mode Strong Cation Exchange (MCX) SPE cartridges

• Human plasma (blank)

• Standard laboratory equipment (pipettes, centrifuges, vortex mixer)

Internal Standard Spiking:

Lyso-iGB3-d7 is utilized as an internal standard. A working solution is prepared in methanol and spiked into plasma samples to achieve a final concentration that is appropriate for the expected range of the analyte being quantified, typically in the low ng/mL range.

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample in a microcentrifuge tube, add the appropriate volume of Lyso-iGB3-d7 internal standard solution.

• Add 300 µL of cold methanol containing 0.1% formic acid.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

Solid-Phase Extraction (SPE) Protocol:

The following protocol utilizes a mixed-mode strong cation exchange (MCX) cartridge.

• Conditioning: Condition the MCX SPE cartridge by passing 1 mL of methanol followed by 1 mL of 2% H₃PO₄ in water. Do not allow the cartridge to dry out between steps.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water.

  • Wash the cartridge with 1 mL of methanol.

• Elution: Elute the Lyso-iGB3-d7 (along with the target analytes) from the cartridge with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 30% acetonitrile with 0.1% formic acid) for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm) is commonly used.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical gradient starts at 30% B, increases to 95% B, holds, and then returns to initial conditions.

• Flow Rate: 0.6 mL/min

• Injection Volume: 10 µL

• Mass Spectrometry: Operated in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

• MRM Transition for Lyso-iGB3-d7: m/z 793.56 > 289.34

Quantitative Data Summary

The performance of the SPE method is critical for achieving accurate and precise quantification. The following table summarizes typical performance data for the analysis of Lyso-Gb3 using a deuterated internal standard like Lyso-iGB3-d7, which demonstrates the efficacy of the extraction process for the internal standard as well.

Parameter	Typical Value	Reference
Recovery	> 90%
Intra-assay Precision (CV%)	< 10%
Inter-assay Precision (CV%)	< 10%
Intra-assay Accuracy	< 8% bias
Inter-assay Accuracy	< 5% bias
Lower Limit of Quantification (LLOQ)	0.25 ng/mL
Limit of Detection (LOD)	0.7 nmol/L (approx. 0.55 ng/mL)

Diagrams

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Note: Targeted Lipidomics Analysis of Lyso-iGB3-d7 for Fabry Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fabry disease is an X-linked lysosomal storage disorder caused by a deficiency of the enzyme α-galactosidase A (α-Gal A). This enzymatic defect leads to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3), in various tissues and biological fluids.[1][2] Lyso-Gb3 has emerged as a crucial biomarker for the diagnosis, monitoring, and therapeutic evaluation of Fabry disease.[2] An isomer of lyso-Gb3, isoglobotriaosylsphingosine (lyso-iGb3), also exists and its role in the pathology of Fabry disease is an active area of research. Accurate and precise quantification of these biomarkers is paramount for clinical research and drug development.

Targeted lipidomics, utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), offers a highly sensitive and specific method for the quantification of lyso-Gb3 and its analogs. The use of a stable isotope-labeled internal standard is critical for achieving reliable and reproducible results by correcting for variability during sample preparation and analysis. Lyso-iGB3-d7, a deuterated form of lyso-iGb3, serves as an ideal internal standard for the quantification of lyso-Gb3 due to its similar chemical and physical properties, ensuring it closely mimics the analyte's behavior throughout the analytical process.

This application note provides detailed protocols for the targeted lipidomic analysis of lyso-Gb3 using lyso-iGB3-d7 as an internal standard, along with quantitative data and visualizations of the relevant biological and experimental pathways.

Biomarker Structure and Signaling Pathway

Globotriaosylsphingosine (lyso-Gb3) and its isomer, isoglobotriaosylsphingosine (lyso-iGb3), are glycosphingolipids. The structural difference lies in the linkage of the terminal galactose unit to the lactose (B1674315) moiety. In lyso-Gb3, the linkage is an α-1,4 glycosidic bond, whereas in lyso-iGb3, it is an α-1,3 glycosidic bond.

In Fabry disease, the deficiency of α-galactosidase A in the lysosome leads to the accumulation of Gb3, which is subsequently deacylated to form lyso-Gb3. Elevated levels of lyso-Gb3 have been shown to have several downstream cellular effects, including the induction of endoplasmic reticulum (ER) stress, alterations in protein ubiquitination, and modulation of calcium homeostasis. These cellular changes are believed to contribute to the clinical manifestations of Fabry disease, such as pain, kidney failure, and heart problems.

Signaling pathway of Lyso-Gb3 accumulation and its cellular effects in Fabry disease.

Quantitative Data

The use of a deuterated internal standard like lyso-iGB3-d7 significantly improves the accuracy and precision of lyso-Gb3 quantification. Below are tables summarizing typical validation parameters for LC-MS/MS methods and observed concentration ranges of lyso-Gb3 in different populations.

Table 1: Typical LC-MS/MS Method Validation Parameters for Lyso-Gb3 Quantification

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.25 - 1.0 ng/mL
Intra-assay Precision (%CV)	< 10%
Inter-assay Precision (%CV)	< 15%
Accuracy (% bias)	85 - 115%

Table 2: Plasma Lyso-Gb3 Concentrations in Different Cohorts

Cohort	Mean Lyso-Gb3 Concentration (ng/mL)	Reference Range (ng/mL)
Healthy Controls	< 1	0.5 - 2.0
Male Fabry Patients (Classic)	50 - 200	10 - 250
Female Fabry Patients	5 - 30	2 - 50
Fabry Patients on ERT	5 - 50	Varies with treatment response

Note: These values are illustrative and can vary between different studies and laboratories.

Experimental Protocols

Experimental Workflow

The overall workflow for the targeted lipidomic analysis of lyso-Gb3 using lyso-iGB3-d7 involves sample collection, sample preparation including protein precipitation and lipid extraction, followed by LC-MS/MS analysis and data processing.

Experimental workflow for targeted analysis of Lyso-Gb3.

Detailed Methodologies

1. Materials and Reagents

• Lyso-Gb3 analytical standard

• Lyso-iGB3-d7 internal standard

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Human plasma (for calibration curve and quality controls)

2. Standard and Internal Standard Preparation

• Prepare stock solutions of lyso-Gb3 and lyso-iGB3-d7 in methanol at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of lyso-Gb3 by serial dilution of the stock solution with methanol.

• Prepare a working internal standard solution of lyso-iGB3-d7 at a suitable concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Plasma)

• To 50 µL of plasma sample, quality control, or calibration standard, add 10 µL of the lyso-iGB3-d7 working internal standard solution.

• Add 200 µL of cold methanol to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B to elute the analyte, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Lyso-Gb3: Precursor ion (m/z) 786.5 -> Product ion (m/z) 282.2

    • Lyso-iGB3-d7: Precursor ion (m/z) 793.5 -> Product ion (m/z) 282.2

  • Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis and Quantification

• Integrate the peak areas of the MRM transitions for both lyso-Gb3 and lyso-iGB3-d7.

• Calculate the peak area ratio of lyso-Gb3 to lyso-iGB3-d7.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the lyso-Gb3 calibration standards.

• Determine the concentration of lyso-Gb3 in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The targeted lipidomic analysis of lyso-Gb3 using a deuterated internal standard such as lyso-iGB3-d7 provides a robust, sensitive, and specific method for the accurate quantification of this critical Fabry disease biomarker. The detailed protocols and data presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their studies, ultimately contributing to a better understanding and management of Fabry disease.

References

• 1. mdpi.com [mdpi.com]
• 2. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Lyso-iGB3-d7

These comprehensive application notes and protocols are designed for researchers, scientists, and drug development professionals involved in the analysis of Lyso-globotriaosylsphingosine (Lyso-Gb3) and its deuterated internal standard, Lyso-iGB3-d7. The following sections provide detailed methodologies for sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and data interpretation.

Introduction

Fabry disease is an X-linked lysosomal storage disorder caused by a deficiency of the enzyme α-galactosidase A. This enzymatic defect leads to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, Lyso-Gb3, in various tissues and biological fluids.[1][2][3] Lyso-Gb3 has emerged as a crucial biomarker for the diagnosis, monitoring of disease progression, and assessment of therapeutic efficacy in Fabry disease patients.[1][4] Accurate and sensitive quantification of Lyso-Gb3 is therefore essential. Stable isotope-labeled internal standards, such as Lyso-iGB3-d7, are critical for achieving high precision and accuracy in LC-MS/MS-based quantification by correcting for matrix effects and variations in sample processing.

Quantitative Data Summary

The following tables summarize the quantitative parameters from various published methods for the analysis of Lyso-Gb3 utilizing a deuterated internal standard.

Table 1: Mass Spectrometry Parameters and MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Polarity
Lyso-Gb3	786.8	268.3	Not specified	Positive
Lyso-Gb3	786.4	282.3	Not specified	Positive
Lyso-iGB3-d7 (Internal Standard)	793.8	268.3	Not specified	Positive
** 13C5-lysoGb3 (Internal Standard)**	791.4	287.3	Not specified	Positive

Note: The precursor ion for Lyso-iGB3-d7 is inferred based on the addition of 7 daltons to the mass of Lyso-Gb3. The product ion is expected to be the same as the unlabeled compound as the deuterium (B1214612) atoms are typically on the sphingosine (B13886) backbone which is not the part that fragments to produce the 268.3 ion. The collision energy is instrument-dependent and requires optimization.

Table 2: Performance Characteristics of Published Lyso-Gb3 Quantification Methods

Method Reference	Sample Type	LLOQ (ng/mL)	Calibration Range (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
--INVALID-LINK--	Plasma	0.25	0.25 - 100	<10%	<10%
--INVALID-LINK--	Plasma	2.5 nmol/L (~1.96 ng/mL)	Not specified	<12%	<7%
--INVALID-LINK--	Dried Blood Spots	Not specified	Not specified	2.6 - 5.2%	3.9 - 6.6%

Experimental Protocols

The following protocols are based on methodologies described in the cited literature.

Sample Preparation: Protein Precipitation

This protocol is a rapid and simple method for plasma sample preparation.

• Reagents and Materials:

  • Methanol (LC-MS grade)

  • Lyso-iGB3-d7 internal standard (IS) stock solution

  • 0.1% Formic acid in methanol

  • Phree cartridges (or equivalent protein precipitation plates)

  • Human plasma samples

• Procedure:

  • Prepare a working solution of the internal standard (e.g., 5 ng/mL) by diluting the stock solution with 0.1% formic acid in methanol. This solution will also serve as the deproteinizing agent.

  • To 50 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube, add 150 µL of the internal standard working solution.

  • Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis. Alternatively, use Phree cartridges for combined protein precipitation and phospholipid removal according to the manufacturer's instructions.

Liquid Chromatography

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system is recommended for optimal separation and speed.

• Chromatographic Column: A C18 or C8 reversed-phase column with a particle size of ≤ 2 µm is suitable. For example, a Waters ACQUITY UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm).

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic acid in water (LC-MS grade)

  • Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) (LC-MS grade)

• Gradient Elution:

  • A typical gradient would start at a low percentage of mobile phase B (e.g., 30%), ramp up to a high percentage (e.g., 95%) over a few minutes, hold for a short period, and then return to the initial conditions for column re-equilibration. The total run time is typically between 3 and 10 minutes.

• Flow Rate: A flow rate of 0.3 - 0.5 mL/min is commonly used.

• Column Temperature: Maintain the column at a constant temperature, for example, 40°C.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of performing Multiple Reaction Monitoring (MRM) is required.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions:

  • Monitor the transitions listed in Table 1.

  • The dwell time for each transition should be optimized to ensure at least 12-15 data points across each chromatographic peak.

• Instrument Parameters:

  • Optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows (nebulizer, desolvation, and collision gases) according to the specific instrument manufacturer's recommendations to achieve maximal signal intensity for Lyso-Gb3 and Lyso-iGB3-d7.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Lyso-Gb3 using Lyso-iGB3-d7 as an internal standard.

Workflow for Lyso-Gb3 analysis.

Conclusion

The described methodologies provide a robust framework for the accurate and sensitive quantification of Lyso-Gb3 in biological matrices. The use of a deuterated internal standard, such as Lyso-iGB3-d7, is paramount for reliable results in clinical and research settings. Researchers should perform in-house validation of these methods to ensure they meet the specific requirements of their studies and instrumentation.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Application Notes and Protocols: Reconstitution of Lyso-iGB3-d7 Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lyso-globotriaosylceramide (Lyso-Gb3) and its isoforms, such as iso-globotriaosylceramide (iGb3), are critical biomarkers for the diagnosis and therapeutic monitoring of Fabry disease, a rare X-linked lysosomal storage disorder. Accurate quantification of these biomarkers in biological matrices is essential for clinical research and drug development. Lyso-iGB3-d7 is a deuterated internal standard designed for use in mass spectrometry-based assays to ensure precise and accurate measurement of endogenous Lyso-iGB3.

This document provides detailed protocols for the reconstitution, handling, and application of Lyso-iGB3-d7 powder for research purposes.

Product Information

Chemical Properties

Property	Value
Full Name	Iso-globotriaosylceramide-d7
Abbreviation	Lyso-iGB3-d7
Molecular Formula	C34H56D7NO16
Molecular Weight	772.9 g/mol
Purity	≥98%
Form	Lyophilized Powder
Storage	-20°C

Reconstitution Protocol

The selection of an appropriate solvent is critical for the accurate and reproducible use of Lyso-iGB3-d7 as an internal standard. Due to its amphipathic nature, a combination of polar and non-polar organic solvents is often required. The ideal solvent system will depend on the specific analytical method and the biological matrix being analyzed.

Recommended Solvents

The following table summarizes recommended solvents and solvent systems for the reconstitution of Lyso-iGB3-d7 powder. The choice of solvent should be compatible with the downstream analytical platform (e.g., LC-MS/MS).

Solvent/Solvent System	Concentration Range	Suitability	Notes
Methanol	0.1 - 1 mg/mL	High	A common choice for initial stock solutions. Can be used for subsequent dilutions in mobile phase.
Ethanol	0.1 - 1 mg/mL	High	Similar to methanol, offers good solubility.
Acetonitrile:Water (1:1, v/v)	0.1 - 0.5 mg/mL	Moderate	Suitable for direct use in some reversed-phase chromatography systems.
Chloroform (B151607):Methanol (2:1, v/v)	0.5 - 2 mg/mL	High	Excellent for complete solubilization, but chloroform may not be compatible with all LC-MS systems.

Step-by-Step Reconstitution Procedure

• Equilibrate: Allow the vial of Lyso-iGB3-d7 powder to reach room temperature before opening to prevent condensation.

• Solvent Addition: Add the appropriate volume of the chosen solvent to the vial to achieve the desired stock solution concentration.

• Vortex: Vortex the vial for 1-2 minutes to ensure complete dissolution of the powder.

• Sonication (Optional): If the powder does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

• Visual Inspection: Visually inspect the solution to ensure that no particulate matter remains. The solution should be clear.

• Storage: Store the reconstituted stock solution at -20°C in a tightly sealed vial. For long-term storage, amber glass vials are recommended to protect from light.

Experimental Workflow: Quantification of Lyso-iGB3 in Plasma

The following workflow outlines the use of the reconstituted Lyso-iGB3-d7 as an internal standard for the quantification of Lyso-iGB3 in human plasma using LC-MS/MS.

Caption: Workflow for Lyso-iGB3 quantification using a deuterated internal standard.

Signaling Pathway Context: Gb3 Metabolism

Lyso-iGB3 is an isoform of Lyso-Gb3, which accumulates in Fabry disease due to a deficiency in the enzyme α-galactosidase A (α-GLA). The following diagram illustrates the simplified metabolic pathway.

Caption: Simplified metabolic pathway of Gb3 and its disruption in Fabry disease.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Lyso-iGB3-d7 Signal Suppression in Mass Spectrometry

Welcome to the technical support center for troubleshooting mass spectrometry signal suppression of Lyso-iGB3-d7. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues related to the performance of this internal standard in quantitative assays.

Frequently Asked Questions (FAQs)

Q1: What is Lyso-iGB3-d7 and why is it used as an internal standard?

Lyso-iGB3-d7 is a synthetic, deuterated form of lysoglobo­triaosyl­sphingosine. It is commonly used as an internal standard (IS) in mass spectrometry-based assays, particularly for the quantification of the biomarker Lyso-Gb3 in the diagnosis and monitoring of Fabry disease. The deuterium (B1214612) labeling provides a mass shift from the endogenous analyte, allowing it to be distinguished by the mass spectrometer while sharing very similar chemical and physical properties. This co-elution and similar ionization behavior are intended to compensate for variations during sample preparation and analysis.[1][2]

Q2: What is signal suppression and why is it a problem for Lyso-iGB3-d7?

Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of an analyte, in this case, Lyso-iGB3-d7, due to the presence of co-eluting components from the sample matrix.[3][4] This interference can lead to a decreased signal intensity, which negatively impacts the accuracy, precision, and sensitivity of the quantitative analysis. Inconsistent signal suppression can lead to unreliable and inaccurate quantification of the target analyte.

Q3: What are the common causes of Lyso-iGB3-d7 signal suppression?

Signal suppression for Lyso-iGB3-d7 can stem from several sources:

• Endogenous Matrix Components: Biological samples like plasma and serum are complex matrices containing high concentrations of salts, proteins, and lipids, especially phospholipids, which are notorious for causing ion suppression in electrospray ionization (ESI).

• Exogenous Substances: Contaminants from lab consumables (e.g., plasticizers), anticoagulants used during sample collection (e.g., heparin), and mobile phase additives can also interfere with ionization.

• High Analyte Concentration: At very high concentrations, the analyte itself can cause self-suppression.

• Co-eluting Metabolites or Drugs: Other molecules in the sample that have similar chromatographic retention times can compete for ionization.

Q4: How can I determine if my Lyso-iGB3-d7 signal is being suppressed?

Two primary experimental methods can be used to diagnose ion suppression:

• Post-Column Infusion (PCI): This is a qualitative technique to identify at what retention times ion suppression is occurring. A constant flow of Lyso-iGB3-d7 is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip in the baseline signal of the infused standard indicates ion suppression at that retention time.

• Post-Extraction Spike Analysis: This is a quantitative method to determine the extent of the matrix effect. The signal response of Lyso-iGB3-d7 in a neat solvent is compared to its response when spiked into a blank matrix sample that has already undergone the extraction process. The percentage difference in the signal indicates the degree of ion suppression or enhancement.

Troubleshooting Guides

Guide 1: Initial Assessment of Lyso-iGB3-d7 Signal Suppression

If you observe a weak or inconsistent signal for Lyso-iGB3-d7, follow this initial troubleshooting workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. providiongroup.com [providiongroup.com]

Technical Support Center: Optimizing Chromatographic Separation of Lyso-iGB3-d7

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of Lyso-iGB3-d7. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Lyso-iGB3-d7 and why is it used in chromatographic analysis?

Isoglobotriaosylsphingosine-d7 (Lyso-iGB3-d7) is a deuterated analog of Lyso-iGB3, a biomarker relevant in the study of certain diseases.[1] In mass spectrometry-based quantitative analysis, Lyso-iGB3-d7 serves as an internal standard (IS).[2][3] The use of a stable isotope-labeled internal standard is crucial for correcting variations that may occur during sample preparation, extraction, and analysis, thereby improving the accuracy and precision of the quantification of the endogenous analyte, Lyso-iGB3.[4]

Q2: My Lyso-iGB3-d7 internal standard is eluting at a different retention time than the native Lyso-iGB3 analyte. Is this normal?

Yes, this phenomenon is known as the "chromatographic isotope effect" and is a documented occurrence when using deuterium-labeled standards, particularly in reversed-phase liquid chromatography (RPLC). Deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is due to subtle changes in the physicochemical properties of the molecule resulting from the substitution of hydrogen with the heavier deuterium (B1214612) isotope, which can affect its interaction with the stationary phase of the chromatography column.

Q3: How can I minimize the retention time shift between Lyso-iGB3 and Lyso-iGB3-d7?

While complete co-elution may not always be achievable, you can take steps to minimize the retention time difference:

• Optimize the Chromatographic Gradient: Adjusting the gradient elution profile can help to reduce the separation between the analyte and the internal standard.

• Adjust the Column Temperature: Temperature can influence the interactions between the analytes and the stationary phase. Experimenting with different column temperatures may help in minimizing the retention time shift.

It is also critical to ensure that the peak integration windows in your data analysis software are set appropriately to accurately capture both the analyte and the internal standard peaks.

Troubleshooting Guide

This guide addresses common problems encountered during the chromatographic separation of Lyso-iGB3-d7.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape can compromise the resolution, accuracy, and precision of your analysis.

Table 1: Troubleshooting Poor Peak Shape

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions between the analyte and the stationary phase. This is common for compounds with basic functional groups interacting with residual silanol (B1196071) groups on the silica (B1680970) support.	- Adjust Mobile Phase pH: Lowering the mobile phase pH with an additive like formic acid can protonate basic sites on the analyte, reducing secondary interactions. - Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 column to shield residual silanol groups.
Column contamination from sample matrix or previous injections.	Flush the column with a strong solvent or a series of solvents with increasing elution strength. If the issue persists, the column may need to be replaced.
Mismatch between the sample solvent and the mobile phase.	Dissolve and inject your standards and samples in the initial mobile phase whenever possible.
Peak Fronting	Column overload due to high sample concentration or large injection volume.	- Dilute your sample and re-inject. - Reduce the injection volume.
Peak Splitting	Partial blockage of the column inlet frit.	Reverse flush the column to dislodge particulate matter.
Formation of a void at the column inlet.	If a void has formed, the column will likely need to be replaced.
Sample solvent incompatibility leading to precipitation at the head of the column.	Ensure your sample is fully dissolved in a solvent that is miscible with and ideally weaker than the mobile phase.

Issue 2: Inconsistent Retention Times

Shifts in retention time can lead to misidentification of peaks and inaccurate quantification.

Table 2: Troubleshooting Inconsistent Retention Times

Potential Cause	Recommended Solution
Changes in Mobile Phase Composition	Ensure accurate and consistent preparation of mobile phases. Use a high-quality buffer or additive to maintain a stable pH.
Column Temperature Fluctuations	Use a column oven to maintain a consistent temperature throughout the analysis.
Column Degradation	Over time, the stationary phase of the column can degrade. If other troubleshooting steps fail, replace the column.
Air Bubbles in the System	Degas the mobile phases before use and ensure all connections are tight.

Issue 3: High Background Noise or Ghost Peaks

High background noise can decrease the signal-to-noise ratio, affecting the limit of detection and quantification.

Table 3: Troubleshooting High Background Noise

Potential Cause	Recommended Solution
Contaminated Mobile Phase or Solvents	Use high-purity, LC-MS grade solvents and reagents. Prepare fresh mobile phases daily.
Contamination from the LC System	Flush the entire LC system with a strong solvent to remove any accumulated contaminants.
Sample Carryover	Implement a robust wash step between injections, using a strong solvent to clean the autosampler needle and injection port.
Ghost Peaks	These can arise from contaminants in the mobile phase that accumulate on the column and elute during a gradient run. Keep column equilibration time as short as possible.

Experimental Protocols

Sample Preparation for Lyso-iGB3-d7 Analysis from Plasma

This protocol is adapted from a validated UHPLC-MS/MS method for the quantification of plasma Lyso-Gb3.

• Stock Solutions:

  • Prepare a stock solution of Lyso-iGB3-d7 in LC-MS grade methanol (B129727) at a concentration of 100 µg/mL.

  • Prepare working solutions by diluting the stock solution with methanol containing 0.1% formic acid to the desired concentration (e.g., 5 ng/mL).

  • Store all solutions at -20°C.

• Protein Precipitation:

  • To 100 µL of plasma sample, add 400 µL of the deproteinizing solution (methanol with 0.1% formic acid containing the Lyso-iGB3-d7 internal standard).

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 1000 x g for 10 minutes at 4°C.

  • Collect the supernatant for injection into the LC-MS/MS system.

Chromatographic Conditions for Lyso-iGB3-d7 Analysis

The following are example UHPLC conditions that have been successfully used for the separation of Lyso-Gb3 and its deuterated internal standard.

Table 4: Example UHPLC Parameters

Parameter	Condition
Column	A suitable reversed-phase column (e.g., C18)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.6 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Gradient	0-1 min, 30% B; 1-4 min, 30-95% B; 4-5 min, 95% B; 5-5.5 min, 95-30% B; 5.5-6.5 min, 30% B

Visualizations

Caption: Experimental workflow for the quantification of Lyso-iGB3 using Lyso-iGB3-d7.

Caption: Troubleshooting logic for common chromatographic issues with Lyso-iGB3-d7.

References

• 1. Lyso iGB3-d7 (synthetic) powder Avanti Polar Lipids [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Preventing isotopic exchange of deuterium in Lyso iGB3-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of Lyso-iGB3-d7, with a focus on preventing the isotopic exchange of deuterium (B1214612) atoms. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Lyso-iGB3-d7 and where are the deuterium labels located?

Lyso-iGB3-d7 is the deuterated form of isoglobotriaosylsphingosine, a biomarker relevant in glycosphingolipid metabolism studies. It has a molecular formula of C₃₆H₆₀D₇NO₁₇ and a molecular weight of approximately 792.96 g/mol .[1] The seven deuterium atoms are located on the terminal carbons of the sphingosine (B13886) fatty acid chain. This placement on a stable aliphatic chain makes them highly resistant to back-exchange under standard analytical conditions.[2]

Q2: What are the optimal storage and handling conditions for Lyso-iGB3-d7?

To ensure the long-term stability of Lyso-iGB3-d7, it is crucial to adhere to the following storage and handling protocols:

• Storage Temperature: Store the compound as a powder at -20°C.[1]

• Handling Powder: Before opening the vial, always allow it to warm to room temperature to prevent condensation of atmospheric moisture, which can compromise the standard.

• Reconstitution: Use aprotic solvents like acetonitrile (B52724) or a mixture of chloroform (B151607) and methanol (B129727) for reconstitution. If aqueous or protic solvents are necessary for your experimental workflow, prepare the solutions fresh and keep them at low temperatures.

• Solution Storage: Store reconstituted solutions in glass vials with Teflon-lined caps (B75204) at -20°C or below. Avoid repeated freeze-thaw cycles.

Q3: What are the primary factors that could cause deuterium exchange in Lyso-iGB3-d7?

While the deuterium labels in Lyso-iGB3-d7 are in a stable position, extreme experimental conditions can potentially lead to isotopic exchange. The key factors to control are:

• pH: The rate of hydrogen-deuterium exchange is minimized at a pH of approximately 2.5-3.0.[3][4] Strongly acidic or basic conditions should be avoided.

• Temperature: Higher temperatures accelerate the rate of exchange. It is recommended to keep samples, standards, and autosamplers cooled (e.g., 4°C) during analysis.

• Solvent: Protic solvents (e.g., water, methanol) contain exchangeable protons and can contribute to back-exchange over time. Whenever possible, use aprotic solvents (e.g., acetonitrile).

Troubleshooting Guide

This section addresses specific issues that users may encounter during their experiments with Lyso-iGB3-d7.

Issue 1: Decrease in the mass-to-charge ratio (m/z) of the internal standard.

• Possible Cause: Isotopic back-exchange of deuterium with hydrogen from the solvent or sample matrix.

• Solution:

  • Verify Mobile Phase pH: Ensure the pH of your LC-MS mobile phase is within the optimal range of 2.5-3.0. A common mobile phase for similar compounds is water and acetonitrile with 0.1% formic acid.

  • Control Temperature: Maintain low temperatures (e.g., 4°C for the autosampler, 0°C for the column if possible) throughout the analytical run.

  • Minimize Exposure to Protic Solvents: Prepare samples in the highest possible percentage of aprotic solvent (e.g., acetonitrile) that is compatible with your method. If using aqueous solutions, prepare them immediately before analysis.

Issue 2: Inconsistent or poor signal intensity of Lyso-iGB3-d7.

• Possible Cause 1: Degradation of the standard due to improper storage or handling.

• Solution:

  • Review the storage and handling procedures outlined in the FAQs.

  • Prepare a fresh stock solution from the powder.

  • Ensure the vial was warmed to room temperature before the initial opening to prevent water condensation.

• Possible Cause 2: Incomplete solubilization in the chosen solvent.

• Solution:

  • Gently vortex or sonicate the vial to ensure the lipid is completely dissolved.

  • Visually inspect the solution for any particulate matter.

Issue 3: The deuterated standard (Lyso-iGB3-d7) elutes at a slightly different retention time than the non-deuterated analyte (Lyso-iGB3).

• Possible Cause: This is a known phenomenon called the "chromatographic isotope effect". Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.

• Solution:

  • This is not necessarily an indication of a problem with the standard itself.

  • Ensure that the peak integration windows in your chromatography software are set appropriately to capture both the analyte and the internal standard peaks accurately.

  • While complete co-elution may not be possible, you can try to minimize the shift by optimizing the chromatographic gradient and temperature.

Data Presentation

The following table summarizes the key parameters influencing the stability of the deuterium label on Lyso-iGB3-d7 and the recommended conditions to prevent isotopic exchange.

Parameter	Condition	Risk of Exchange	Recommendation
pH	< 2.0 or > 8.0	High	Maintain pH between 2.5 and 7.0.
2.5 - 3.0	Low	Optimal for minimal exchange.
Temperature	> 25°C	High	Store and analyze at low temperatures (e.g., 4°C).
0 - 4°C	Low	Ideal for sample storage and analysis.
Solvent	Protic (e.g., H₂O, Methanol)	Moderate	Minimize exposure time; use aprotic solvents when possible.
Aprotic (e.g., Acetonitrile)	Low	Preferred for sample preparation and mobile phases.
Label Position	Aliphatic C-D bond (as in Lyso-iGB3-d7)	Low	Generally stable under typical analytical conditions.

Experimental Protocols

Protocol 1: Evaluation of Lyso-iGB3-d7 Stability Under Analytical Conditions

Objective: To verify the isotopic stability of Lyso-iGB3-d7 under the specific conditions of your analytical method.

Methodology:

• Sample Preparation:

  • Prepare two sets of samples.

  • Set A (T=0): Spike a known concentration of Lyso-iGB3-d7 into your analytical matrix (e.g., plasma, cell lysate) and immediately proceed with your standard extraction and analysis protocol.

  • Set B (T=X): Spike the same concentration of Lyso-iGB3-d7 into the same analytical matrix. Subject this sample to the conditions you wish to test (e.g., let it sit at room temperature for 4 hours, or in the autosampler at 4°C for 24 hours) before extraction and analysis.

• Analysis:

  • Analyze both sets of samples using your validated LC-MS/MS method.

• Data Evaluation:

  • Compare the peak area response of the Lyso-iGB3-d7 in Set A and Set B.

  • Monitor the m/z channel for the non-deuterated Lyso-iGB3 to see if there is any increase in signal in Set B, which could indicate loss of all seven deuterium atoms.

  • A significant decrease in the peak area or a change in the isotopic profile of the standard in Set B compared to Set A would indicate instability under the tested conditions.

Visualizations

Diagram 1: Factors Influencing Deuterium Exchange

Caption: Key factors that can induce isotopic exchange and the corresponding preventative measures.

Diagram 2: Troubleshooting Workflow for Isotopic Instability

Caption: A step-by-step workflow for troubleshooting suspected isotopic instability of Lyso-iGB3-d7.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Fast Reversed-Phase Liquid Chromatography to Reduce Back Exchange and Increase Throughput in H/D Exchange Monitored by FT-ICR Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Lyso-iGB3-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Lyso-iGB3-d7 as an internal standard in the quantification of Lyso-iGB3 by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Lyso-iGB3-d7 in our experiments?

A1: Lyso-iGB3-d7 is a stable isotope-labeled (SIL) internal standard used in quantitative bioanalysis. In LC-MS/MS, its primary role is to correct for variability during sample preparation and analysis. Because Lyso-iGB3-d7 is chemically almost identical to the analyte of interest (Lyso-iGB3), it experiences similar effects from the sample matrix, such as ion suppression or enhancement. By adding a known amount of Lyso-iGB3-d7 to your samples, you can accurately quantify the endogenous Lyso-iGB3 levels by comparing the signal intensity of the analyte to that of the internal standard.

Q2: We are observing significant ion suppression in our Lyso-iGB3 analysis. What are the common causes and how can we mitigate them?

A2: Ion suppression is a common matrix effect in LC-MS/MS analysis of biological samples and can significantly impact the accuracy and sensitivity of your results. The primary causes of ion suppression for Lyso-iGB3 are co-eluting endogenous components from the biological matrix, particularly phospholipids (B1166683) and salts.

To mitigate ion suppression, consider the following strategies:

• Optimize Sample Preparation: Employing effective sample preparation techniques is crucial for removing interfering matrix components. Common methods for Lyso-iGB3 analysis include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method has its advantages and disadvantages in terms of cleanliness of the final extract and recovery of the analyte. A comparison of these methods is provided in the "Data Presentation" section below.

• Improve Chromatographic Separation: Enhancing the chromatographic resolution between Lyso-iGB3 and matrix components can significantly reduce ion suppression. This can be achieved by optimizing the mobile phase composition, gradient profile, and the type of chromatography column used.

• Use a Stable Isotope-Labeled Internal Standard: The use of Lyso-iGB3-d7 is a key strategy to compensate for matrix effects. Since the internal standard co-elutes with the analyte and is similarly affected by ion suppression, the ratio of their signals remains consistent, allowing for reliable quantification.

Q3: What are the recommended sample preparation methods for Lyso-iGB3 analysis in plasma?

A3: The choice of sample preparation method depends on the required sensitivity, throughput, and the complexity of the sample matrix. Here are three commonly used methods for plasma samples:

• Assisted Protein Precipitation (PPT): This is a rapid and simple method that involves adding a solvent, such as methanol (B129727), to precipitate proteins. The use of specialized cartridges, like Phree cartridges, can aid in removing phospholipids, a major source of ion suppression.[1] This method is suitable for high-throughput applications.

• Liquid-Liquid Extraction (LLE): LLE is a more selective method that involves extracting the analyte from the aqueous plasma sample into an immiscible organic solvent, such as a chloroform/methanol mixture. This technique is effective at removing salts and other polar interferences.

• Solid-Phase Extraction (SPE): SPE is a highly selective method that uses a solid sorbent to retain the analyte while matrix components are washed away. It is capable of producing very clean extracts, thereby minimizing matrix effects.

Detailed protocols for each of these methods are provided in the "Experimental Protocols" section.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Signal for Lyso-iGB3 and/or Lyso-iGB3-d7	Inefficient extraction	Review and optimize the sample preparation protocol. Ensure correct solvent volumes and pH conditions are used. See "Data Presentation" for a comparison of extraction recoveries.
Ion suppression	Improve sample cleanup by switching to a more rigorous extraction method (e.g., from PPT to SPE). Optimize chromatography to separate the analyte from co-eluting matrix components.
Instrument parameters not optimized	Check and optimize mass spectrometer parameters, including ion source settings (e.g., spray voltage, gas flows, temperature) and MRM transitions.
High Variability in Results	Inconsistent sample preparation	Ensure precise and consistent execution of the sample preparation protocol for all samples, including standards and quality controls.
Matrix effects varying between samples	Use of a stable isotope-labeled internal standard like Lyso-iGB3-d7 should compensate for this. Ensure the internal standard is added at the beginning of the sample preparation process.
Poor Peak Shape	Sub-optimal chromatography	Optimize the mobile phase, gradient, and column. Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.
Column degradation	Replace the analytical column and guard column if necessary.
Carryover	Contamination in the LC-MS system	Inject blank samples after high-concentration samples to check for carryover. Implement a robust wash method for the autosampler needle and injection port.

Data Presentation

The following tables summarize quantitative data related to the analysis of Lyso-iGB3 using different sample preparation methods.

Table 1: Comparison of Sample Preparation Methods for Lyso-iGB3 Quantification in Plasma

Method	Reported Recovery	Key Advantages	Key Disadvantages	Reference
Assisted Protein Precipitation (PPT) with Phree cartridges	>90%	Fast, simple, high-throughput	May be less effective at removing all matrix components compared to SPE	[1]
Liquid-Liquid Extraction (LLE) with Chloroform/Methanol/Water	>90%	Effective at removing salts and polar interferences	Can be more time-consuming and uses chlorinated solvents	[2]
Solid-Phase Extraction (SPE)	70% (from plasma)	Provides the cleanest extracts, minimizing matrix effects	Can be more expensive and require more method development	[3]

Table 2: LC-MS/MS Method Validation Parameters for Lyso-iGB3 Analysis

Parameter	Value	Reference
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	[1]
Linearity Range	0.25 - 100 ng/mL
Intra- and Inter-assay Precision (CV%)	<10%
Intra- and Inter-assay Accuracy	Within ±15% of nominal value

Table 3: MRM Transitions for Lyso-iGB3 and Lyso-iGB3-d7

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Lyso-iGB3	786.8	268.3
Lyso-iGB3-d7	~793.8	268.3	Inferred based on d7 labeling

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Assisted Protein Precipitation (PPT) using Phree Cartridges

This protocol is adapted from a rapid and simple UHPLC-MS/MS method for the quantification of plasma Lyso-Gb3.

• Sample Preparation:

  • To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample.

  • Add 200 µL of the internal standard working solution (Lyso-iGB3-d7 in methanol with 0.1% formic acid).

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Phospholipid Removal:

  • Load the supernatant onto a Phree cartridge.

  • Collect the eluate by centrifugation or positive pressure.

• Analysis:

  • Inject an appropriate volume of the eluate into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is based on a method for the extraction of glycolipids from biological samples.

• Sample Preparation:

  • To 100 µL of plasma, add the internal standard solution (Lyso-iGB3-d7).

  • Add 600 µL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex vigorously for 2 minutes.

  • Add 150 µL of water and vortex for another 30 seconds.

• Phase Separation:

  • Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Extraction:

  • Carefully collect the lower organic layer into a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase.

  • Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol is a general procedure for SPE that can be adapted for Lyso-iGB3 analysis.

• Column Conditioning:

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode or reversed-phase sorbent) with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Pre-treat the plasma sample by adding the internal standard and diluting with a weak aqueous buffer.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution:

  • Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualizations

Diagram 1: General Workflow for Lyso-iGB3 Quantification

Caption: Workflow for the quantification of Lyso-iGB3 using Lyso-iGB3-d7 as an internal standard.

Diagram 2: Troubleshooting Logic for Ion Suppression

Caption: A logical workflow for troubleshooting ion suppression in Lyso-iGB3 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Gb3 and Lyso-Gb3 in Fabry Disease-Affected Patients by LC-MRM/MS [mdpi.com]
• 3. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lyso-iGB3-d7 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of Lyso-iGB3-d7 in chromatographic analyses.

Troubleshooting Guides

Poor peak shape for Lyso-iGB3-d7, a deuterated internal standard for the Fabry disease biomarker Lyso-Gb3, can compromise the accuracy and precision of analytical methods. The most common peak shape abnormalities are tailing, fronting, and splitting. Below are systematic approaches to troubleshoot these issues.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is broader than the front half. This is a common issue for polar, ionizable compounds like Lyso-iGB3-d7.

Possible Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual, un-capped silanol groups on the silica-based stationary phase can interact strongly with the polar functional groups of Lyso-iGB3-d7.

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to 2.5-3.5) with an additive like formic acid can suppress the ionization of acidic silanol groups, thereby minimizing these secondary interactions.[1]

  • Solution 2: Use an End-Capped Column: Employ a high-quality, end-capped C18 or C8 column specifically designed to minimize silanol activity.

  • Solution 3: Increase Buffer Concentration: Increasing the concentration of a buffer, such as ammonium (B1175870) formate (B1220265), in the mobile phase can help to mask residual silanol interactions and improve peak shape.[1]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or packing material can create active sites that cause tailing. A void at the column inlet can also be a cause.

  • Solution 1: Use a Guard Column: A guard column protects the analytical column from strongly retained or particulate matter from the sample.

  • Solution 2: Flush the Column: Wash the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol) to remove contaminants. If a void is suspected, reversing the column for a flush (if permitted by the manufacturer) may help.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.

  • Solution: Reduce Injection Volume or Sample Concentration: Dilute the sample and reinject, or decrease the injection volume.

Issue 2: Peak Fronting

Peak fronting, the inverse of tailing, is characterized by a leading edge that is less steep than the trailing edge.

Possible Causes and Solutions:

• Sample Overload: Similar to peak tailing, injecting a sample at a concentration that is too high for the column can lead to fronting.

  • Solution: Dilute the Sample: Reduce the concentration of the Lyso-iGB3-d7 standard or sample.

• Incompatible Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to travel too quickly at the beginning of the column, distorting the peak.

  • Solution: Match Sample Solvent to Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase or a solvent that is weaker than the mobile phase.

Issue 3: Split Peaks

Split peaks appear as two or more closely eluting peaks for a single analyte.

Possible Causes and Solutions:

• Column Void or Channeling: A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak.

  • Solution: Replace the Column: This typically indicates column degradation, and the column should be replaced. Using a guard column can help prolong the life of the analytical column.

• Partially Clogged Frit: Particulates from the sample or mobile phase can block the inlet frit of the column, causing an uneven distribution of the sample onto the column bed.

  • Solution 1: Filter Samples: Ensure all samples and mobile phases are properly filtered before use.

  • Solution 2: Reverse-flush the column: If the manufacturer permits, reverse-flushing the column may dislodge particulates.

• Strong Sample Solvent Effect: Injecting the sample in a much stronger solvent than the mobile phase can cause peak splitting, especially for early eluting peaks.

  • Solution: Prepare the sample in the mobile phase or a weaker solvent.

Frequently Asked Questions (FAQs)

Q1: What is the optimal mobile phase composition for Lyso-iGB3-d7 analysis?

A1: A common mobile phase for Lyso-iGB3 and its deuterated internal standard consists of a gradient elution with water and an organic solvent like acetonitrile or methanol (B129727). The addition of a modifier is crucial for good peak shape. Formic acid (0.1% to 0.2%) is frequently added to both the aqueous and organic phases to control pH and improve ionization for mass spectrometry.[2] Ammonium formate (2 mM to 10 mM) can also be used as a buffer to improve peak shape by minimizing silanol interactions.[2][3]

Q2: Which type of chromatography column is best suited for Lyso-iGB3-d7?

A2: Reversed-phase columns, such as C18, C8, and C4, are commonly used for the analysis of Lyso-iGB3-d7 and other glycosphingolipids. High-purity, end-capped silica (B1680970) columns are recommended to reduce peak tailing caused by secondary interactions with silanol groups. For more polar glycosphingolipids, hydrophilic interaction liquid chromatography (HILIC) can also be a viable option.

Q3: How can I prevent column contamination when analyzing biological samples?

A3: Effective sample preparation is key. Protein precipitation is a common first step for plasma or serum samples. This can be followed by solid-phase extraction (SPE) to further clean up the sample and concentrate the analyte. Using a guard column and filtering all samples and mobile phases before injection will also help protect your analytical column.

Q4: What are the typical mass spectrometry settings for Lyso-iGB3-d7 detection?

A4: Lyso-iGB3-d7 is typically analyzed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

Data Presentation

The following table summarizes the qualitative effects of key chromatographic parameters on the peak shape of polar lipids like Lyso-iGB3-d7.

Parameter	Change	Expected Effect on Peak Shape	Rationale
Mobile Phase pH	Decrease (e.g., with 0.1% Formic Acid)	Improved symmetry, reduced tailing	Suppresses the ionization of residual silanol groups on the stationary phase, minimizing secondary interactions.
Buffer Concentration	Increase (e.g., Ammonium Formate)	Reduced tailing	The buffer ions compete with the analyte for active sites on the stationary phase, masking secondary interactions.
Organic Modifier	Match sample solvent strength to initial mobile phase	Reduced peak distortion (fronting or splitting)	A stronger sample solvent can cause the analyte band to spread before it reaches the column, leading to poor peak shape.
Column Chemistry	Use of an end-capped column	Improved symmetry	End-capping chemically bonds a small silane (B1218182) to the unreacted silanol groups, making them less available for secondary interactions.
Injection Volume/Concentration	Decrease	Reduced tailing or fronting	Prevents overloading of the stationary phase, which can lead to non-ideal peak shapes.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma

This protocol describes a general method for the extraction of Lyso-iGB3 from plasma samples.

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 300 µL of methanol containing the internal standard, Lyso-iGB3-d7.

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: UHPLC-MS/MS Analysis

This protocol provides a starting point for the chromatographic separation and detection of Lyso-iGB3-d7.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid and 2 mM ammonium formate.

  • Gradient: 30% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These will be specific to the instrument and should be optimized for Lyso-iGB3 and Lyso-iGB3-d7.

Visualizations

Caption: Figure 1. Experimental Workflow for Lyso-iGB3-d7 Analysis.

Caption: Figure 2. Simplified Metabolic Pathway in Fabry Disease.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Lyso-iGb3-d7 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lyso-iGb3-d7 analysis.

Frequently Asked Questions (FAQs)

Q1: What is Lyso-iGb3-d7 and why is it used in mass spectrometry analysis?

A1: Lyso-iGb3-d7 is a deuterated form of isoglobotriaosylsphingosine. It serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-mass spectrometry (LC-MS) based assays. Its use is critical for the accurate quantification of the endogenous biomarker Lyso-Gb3, particularly in the diagnosis and monitoring of Fabry disease. The deuterium (B1214612) labels give it a distinct mass from the endogenous analyte, allowing for precise quantification while sharing similar chemical and physical properties.

Q2: What are the most common sources of contamination in Lyso-iGb3-d7 analysis?

A2: Contamination can arise from various sources throughout the analytical workflow. The most prevalent sources include:

• Sample Collection and Handling: Plasticizers, such as phthalates, can leach from collection tubes and storage containers.

• Solvents and Reagents: Impurities in solvents, buffers, and other reagents can introduce interfering compounds.

• Laboratory Environment: Airborne particles and vapors from personal care products or cleaning supplies can contaminate samples.

• Instrumentation: Residues from previous analyses, pump seals, and tubing can all contribute to background noise and interfering peaks.

Q3: How can I minimize contamination during sample preparation?

A3: To minimize contamination, it is crucial to adopt stringent laboratory practices:

• Use high-purity, LC-MS grade solvents and reagents.

• Whenever possible, use glass or polypropylene (B1209903) labware instead of polystyrene or PVC to avoid leaching of plasticizers.

• Implement a thorough cleaning protocol for all reusable labware.

• Prepare samples in a clean, dedicated workspace.

• Incorporate solid-phase extraction (SPE) or liquid-liquid extraction (LLE) steps in your protocol to remove a significant portion of matrix components and contaminants.

Troubleshooting Guide

This guide addresses common issues encountered during Lyso-iGb3-d7 analysis.

Issue	Potential Cause	Recommended Action
High Background Noise or Unexplained Peaks	Contamination from solvents, glassware, or plasticware.	1. Analyze a blank injection (mobile phase only) to identify system-related contamination. 2. Use fresh, high-purity solvents and reagents. 3. Clean the injection port and autosampler needle. 4. Switch to glass or polypropylene tubes and plates.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Sample overload.	1. Flush the column with a strong solvent or replace it if necessary. 2. Ensure the mobile phase pH is appropriate for the analyte's pKa. 3. Dilute the sample and reinject.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition or flow rate. 2. Column temperature variations. 3. Column aging.	1. Prepare fresh mobile phase and ensure proper pump performance. 2. Use a column oven to maintain a stable temperature. 3. Use a guard column and monitor column performance over time.
Signal Suppression or Enhancement (Matrix Effects)	Co-elution of matrix components (e.g., phospholipids, salts) that interfere with ionization.	1. Improve sample cleanup using techniques like SPE or LLE. 2. Optimize chromatographic separation to resolve the analyte from interfering matrix components. 3. Dilute the sample to reduce the concentration of interfering species. 4. Use a deuterated internal standard like Lyso-iGb3-d7 to compensate for matrix effects.
Carryover of Analyte	Adsorption of the analyte to surfaces in the autosampler or LC system.	1. Optimize the autosampler wash procedure with a strong solvent. 2. Inject a blank sample after a high-concentration sample to check for carryover.

Common Contaminants and Their Potential Impact

The following table summarizes common contaminants and their likely effects on Lyso-iGb3-d7 analysis.

Contaminant Class	Specific Examples	Source	Potential Impact on Analysis
Plasticizers	Phthalates (e.g., DEHP, DBP)	Plastic labware (e.g., collection tubes, pipette tips, plates)	Ion suppression, interfering peaks with similar m/z values.
Polymers	Polyethylene (B3416737) glycol (PEG)	Excipients in drug formulations, lubricants	Significant ion suppression, high background noise.[1][2][3]
Phospholipids	Phosphatidylcholines	Biological matrix (plasma, serum)	Strong ion suppression in the electrospray source.
Siloxanes	Polydimethylsiloxanes	Lab air, personal care products, vacuum pump oil	Presence of characteristic repeating ions in the mass spectrum.
Excipients	Polysorbates (e.g., Tween 80)	Drug formulations	Can cause ion suppression and interfere with chromatographic separation.

Experimental Protocols

Plasma Sample Preparation: Protein Precipitation and Solid-Phase Extraction (SPE)

This protocol is designed to extract Lyso-iGb3 from human plasma and remove common contaminants.

• Protein Precipitation:

  • To 100 µL of plasma, add 20 µL of the Lyso-iGb3-d7 internal standard working solution (e.g., 50 ng/mL in methanol).

  • Add 300 µL of methanol (B129727) containing 0.1% formic acid.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water, followed by 1 mL of methanol to remove neutral and acidic interferences.

  • Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 30% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-Gb3: m/z 786.5 -> 282.3

    • Lyso-iGb3-d7: m/z 793.5 -> 289.3

  • Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows.

Visualizations

Experimental Workflow

Caption: Workflow for Lyso-iGb3-d7 analysis in plasma.

Troubleshooting Logic for High Background Noise

Caption: Troubleshooting logic for high background noise.

Proposed Lyso-Gb3 Cellular Effects

While a complete signaling pathway is not fully elucidated, research suggests Lyso-Gb3 has several cellular effects.[4][5]

Caption: Cellular effects of Lyso-Gb3.

References

• 1. Identification and reduction of ion suppression effects on pharmacokinetic parameters by polyethylene glycol 400 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Elucidating the toxic effect and disease mechanisms associated with Lyso-Gb3 in Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elucidating the toxic effect and disease mechanisms associated with Lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Co-elution issues with Lyso iGB3-d7 and analytes

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of Lyso-iGB3-d7 as an internal standard in LC-MS/MS analysis. It is intended for researchers, scientists, and drug development professionals familiar with bioanalytical techniques.

Frequently Asked Questions (FAQs)

Q1: My Lyso-iGB3-d7 internal standard is co-eluting with my target analyte (Lyso-Gb3). Is this a problem?

A1: No, this is generally the desired outcome. For accurate quantification using an isotopically labeled internal standard like Lyso-iGB3-d7, co-elution is ideal.[1][2][3] The principle behind this is that if the analyte and the internal standard elute from the liquid chromatography (LC) column at the same time, they will experience the same matrix effects (e.g., ion suppression or enhancement) in the mass spectrometer's ion source.[4] This allows the internal standard to accurately compensate for variations in sample preparation and ionization efficiency, leading to more precise and accurate quantification of the target analyte.[5]

Q2: Why is a stable isotope-labeled internal standard that co-elutes with the analyte preferred?

A2: Stable isotope-labeled internal standards, such as Lyso-iGB3-d7, are considered the gold standard for quantitative mass spectrometry. Because their chemical and physical properties are nearly identical to the analyte of interest, they behave similarly during sample extraction, chromatography, and ionization. When they co-elute, any signal suppression or enhancement caused by other molecules in the sample matrix will affect both the analyte and the internal standard to the same degree. This allows for a reliable correction of the analyte's signal, which is crucial for accurate measurement, especially in complex biological matrices like plasma or tissue homogenates.

Q3: I've confirmed co-elution, but my results are still inconsistent. What could be the cause?

A3: Even with co-elution, other factors can lead to inconsistent results. Here are some common issues to investigate:

• Matrix Effects: While co-elution helps to compensate for matrix effects, severe ion suppression can still be problematic, affecting the sensitivity of the assay.

• Sample Preparation: Inefficient or inconsistent sample preparation can lead to variability. It is important to ensure that the extraction procedure is robust and reproducible.

• Instrument Contamination: Carryover from previous samples or contamination of the LC-MS system can introduce interfering signals.

• Internal Standard Concentration: An inappropriate concentration of the internal standard can affect the linearity and accuracy of the assay.

• Chromatographic Peak Shape: Poor peak shape (e.g., tailing or broadening) can compromise integration and affect reproducibility.

Q4: Can Lyso-iGB3-d7 be used to quantify analytes other than Lyso-Gb3?

A4: While Lyso-iGB3-d7 is specifically designed as an internal standard for Lyso-Gb3, it might be used for other structurally similar Lyso-Gb3 analogs. However, it is crucial to validate the method for each specific analyte. Ideally, the internal standard should be an isotopic version of the analyte being measured. If a different analyte is being quantified, its chromatographic behavior and ionization efficiency relative to Lyso-iGB3-d7 must be carefully assessed to ensure accurate results.

Troubleshooting Guide

Issue 1: Poor Data Quality Despite Co-elution

If you are experiencing issues such as high variability, poor accuracy, or low sensitivity despite the co-elution of Lyso-iGB3-d7 and your analyte, consider the following troubleshooting steps.

Troubleshooting Workflow

Troubleshooting Co-elution Data Quality Issues

Step	Action	Rationale
1. Evaluate Sample Preparation	Review your sample extraction protocol for consistency. Consider trying a different sample clean-up technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.	Inconsistent recovery or the presence of residual matrix components can lead to variability and ion suppression.
2. Optimize Chromatographic Conditions	Adjust the LC gradient to improve peak shape and resolution from other matrix components. Experiment with different mobile phase compositions or additives. Consider using a different column chemistry (e.g., C18, C8, HILIC) to alter selectivity.	Poor peak shape can affect the accuracy of peak integration. Enhancing separation from other endogenous compounds can reduce ion suppression.
3. Check for Matrix Effects	Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram. Prepare calibration curves in both neat solvent and a representative blank matrix to assess the impact of the matrix on the assay.	This will help determine if co-eluting matrix components are suppressing the ionization of your analyte and internal standard.
4. Inspect Mass Spectrometer Settings	Ensure that the ion source parameters (e.g., temperature, gas flows, voltage) are optimized for your analytes. Check for any signs of contamination in the ion source and clean it if necessary.	Suboptimal ion source conditions can exacerbate ion suppression and reduce sensitivity.

Issue 2: Analyte and Internal Standard are Not Co-eluting

While co-elution is often the goal, slight separations can sometimes occur due to the "isotope effect," where deuteration can slightly alter the retention time. If the separation is significant, it may compromise the ability of the internal standard to compensate for matrix effects.

Troubleshooting Workflow for Non-Co-elution

Troubleshooting Non-Co-elution

Step	Action	Rationale
1. Modify LC Gradient	Make the gradient shallower around the elution time of the analyte and internal standard.	A less steep gradient increases the resolution and may help to merge the two peaks.
2. Adjust Mobile Phase Composition	Slightly alter the organic-to-aqueous ratio or the concentration of additives (e.g., formic acid, ammonium (B1175870) formate).	Changes in the mobile phase can subtly affect the interaction of the analytes with the stationary phase, potentially bringing their retention times closer.
3. Evaluate Column Choice	If significant separation persists, consider a column with different selectivity or efficiency.	The choice of stationary phase plays a critical role in the separation of compounds.
4. Assess Impact on Quantification	If a small, consistent separation cannot be eliminated, validate the method thoroughly to ensure that the quantification is still accurate and precise across the calibration range in the presence of matrix.	It is possible that for a small, reproducible separation, the matrix effects are still sufficiently similar for both compounds to allow for reliable quantification.

Experimental Protocols

Below are example experimental conditions for the analysis of Lyso-Gb3 using an isotopic internal standard. These should be adapted and validated for your specific instrumentation and application.

Sample Preparation: Protein Precipitation

• To 50 µL of plasma, add 200 µL of a solution of Lyso-iGB3-d7 in methanol (B129727) (e.g., 5 ng/mL).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-3.0 min: Ramp to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.1-5.0 min: Return to 30% B and equilibrate.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Example Transitions:

  • Lyso-Gb3: m/z 786.5 → 282.2

  • Lyso-iGB3-d7: m/z 793.5 → 289.2

• Ion Source Parameters: Optimize according to manufacturer's guidelines.

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for Lyso-Gb3 quantification.

Parameter	Typical Value	Reference
Lower Limit of Quantification (LLOQ)	0.25 - 2.5 nmol/L
Upper Limit of Quantification (ULOQ)	100 - 500 nmol/L
Intra-day Precision (%CV)	< 12%
Inter-day Precision (%CV)	< 7%
Accuracy (%Bias)	Within ±15%

Concentrations in Human Plasma (Untreated Fabry Disease Patients)

Patient Group	Mean Concentration (nmol/L)	Reference
Males	170
Females	9.7

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. One-step synthesis of carbon-13-labeled globotriaosylsphingosine (lyso-Gb3), an internal standard for biomarker analysis of Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for Lyso-Gb3 Quantification: Lyso-iGb3-d7 vs. Lyso-Gb3-d5

In the realm of diagnostics and therapeutic monitoring for Fabry disease, accurate quantification of the biomarker globotriaosylsphingosine (Lyso-Gb3) is paramount. The gold standard for this analysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique heavily reliant on the use of a suitable internal standard (IS) to ensure accuracy and precision. This guide provides a comparative analysis of two deuterated Lyso-Gb3 analogs, Lyso-iGb3-d7 and Lyso-Gb3-d5, as internal standards for this critical application.

While Lyso-Gb3-d7 is a commercially available and frequently cited internal standard in peer-reviewed literature, information regarding Lyso-Gb3-d5 is scarce, suggesting it is a less common or perhaps not commercially available option. This comparison, therefore, focuses on the well-documented performance of Lyso-Gb3-d7, with the absence of data for Lyso-Gb3-d5 highlighting the former's established role in the scientific community.

Performance Comparison of Deuterated Lyso-Gb3 Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the analytical process, from sample extraction to ionization in the mass spectrometer. Deuterated standards are considered the gold standard as their physicochemical properties are nearly identical to the endogenous analyte, ensuring they co-elute and experience similar matrix effects.

Table 1: Quantitative Performance of Lyso-Gb3-d7 as an Internal Standard

Parameter	Result	Reference
Intra-assay Precision (CV%)	<10%	[1]
Inter-assay Precision (CV%)	<10%	[1]
Accuracy	Excellent	[1]
Lower Limit of Quantification (LLOQ)	0.25 ng/mL	[1]
Linearity Range	0.25–100 ng/mL	[1]

Note: No performance data for Lyso-Gb3-d5 was found in the reviewed literature.

The data presented for Lyso-Gb3-d7 demonstrates its suitability as an internal standard, with high precision and accuracy over a clinically relevant concentration range. The use of a stable isotope-labeled internal standard like Lyso-Gb3-d7 is crucial for minimizing matrix effects and improving the overall robustness of the assay.

Experimental Protocols

A detailed experimental protocol is essential for reproducible and reliable quantification of Lyso-Gb3. The following is a representative workflow for the analysis of plasma Lyso-Gb3 using a deuterated internal standard.

Experimental Workflow for Plasma Lyso-Gb3 Quantification

Caption: A typical workflow for the quantification of plasma Lyso-Gb3 using LC-MS/MS with a deuterated internal standard.

Detailed Methodologies:

A simple and sensitive method for plasma Lyso-Gb3 analysis involves rapid sample preparation using assisted protein precipitation with Phree cartridges, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Sample Preparation: To a plasma sample, a working solution of the internal standard (e.g., Lyso-Gb3-d7) is added. Proteins are then precipitated, and the supernatant is collected for analysis.

• Chromatographic Separation: Separation is typically achieved using a C18 analytical column with a gradient elution.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in the multiple reaction monitoring (MRM) positive ionization mode. Specific precursor-to-product ion transitions for both Lyso-Gb3 and the deuterated internal standard are monitored.

Biological Context: The Role of Lyso-Gb3 in Fabry Disease

Fabry disease is an X-linked lysosomal storage disorder caused by a deficiency in the enzyme α-galactosidase A (α-Gal A). This enzymatic defect leads to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, Lyso-Gb3, in various cells and tissues.

Simplified Signaling Pathway in Fabry Disease

Caption: The enzymatic deficiency in Fabry disease leads to the accumulation of Gb3 and Lyso-Gb3, causing cellular dysfunction.

The accumulation of Lyso-Gb3 is not just a passive byproduct of Gb3 buildup; it is now recognized as a pathogenic molecule that contributes to the clinical manifestations of Fabry disease, including pain and organ damage. Therefore, its accurate measurement is crucial for diagnosis, prognosis, and monitoring the efficacy of treatments like enzyme replacement therapy.

Conclusion

The selection of an appropriate internal standard is a critical determinant of the quality of bioanalytical data. In the context of Lyso-Gb3 quantification for Fabry disease, Lyso-Gb3-d7 has emerged as a well-validated and commercially available choice. Its performance, as documented in the scientific literature, demonstrates high precision and accuracy, making it a reliable tool for researchers and clinicians.

In contrast, the lack of available data for Lyso-Gb3-d5 suggests it is not a widely adopted or readily accessible internal standard. For researchers, scientists, and drug development professionals seeking to establish a robust and reproducible assay for Lyso-Gb3, Lyso-Gb3-d7 represents the more prudent and scientifically supported option. The detailed experimental protocols and understanding of the biological pathways involving Lyso-Gb3 provided in this guide serve as a comprehensive resource for the implementation of this important diagnostic test.

References

• 1. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Lyso-iGB3-d7 Quantification Methods for Fabry Disease Biomarker Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of current methodologies for the quantification of globotriaosylsphingosine (Lyso-Gb3), a key biomarker for Fabry disease. The accurate measurement of Lyso-Gb3 is crucial for diagnosis, monitoring disease progression, and evaluating therapeutic efficacy. This document focuses on methods utilizing the deuterated internal standard, Lyso-iGB3-d7, to ensure the highest degree of accuracy and precision. We will delve into a comparison of the most prevalent sample preparation techniques coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for Lyso-Gb3 analysis.

Comparative Analysis of Sample Preparation Methods

The choice of sample preparation is a critical step that impacts the sensitivity, accuracy, and throughput of Lyso-Gb3 quantification. The three most common methods are Assisted Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). Below is a summary of their performance characteristics based on published data.

Parameter	Assisted Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Lower Limit of Quantification (LLOQ)	0.25 ng/mL[1][2]	2.5 nmol/L (~1.97 ng/mL)[3]	Not explicitly stated in recent studies
Linearity Range	0.25 - 100 ng/mL[1][2]	Not explicitly stated	Not explicitly stated
Intra-Assay Precision (%CV)	< 10%	< 12%	Not explicitly stated
Inter-Assay Precision (%CV)	< 10%	< 7%	Not explicitly stated
Intra-Assay Accuracy (%Bias)	< 10%	< 8%	Not explicitly stated
Inter-Assay Accuracy (%Bias)	< 10%	< 5%	Not explicitly stated
Throughput	High	Medium	Low to Medium
Cost	Low	High	Low
Solvent Consumption	Low	Medium	High

Experimental Protocols

Detailed methodologies for the key sample preparation techniques are outlined below. All methods utilize Lyso-iGB3-d7 as an internal standard (IS).

Assisted Protein Precipitation (PPT) with Phree Cartridges

This method offers a rapid and straightforward approach for sample cleanup.

Materials:

• Plasma samples

• Lyso-iGB3-d7 internal standard solution (5 ng/mL in 0.1% formic acid in methanol)

• Phree cartridges

• Methanol (B129727) (LC-MS grade)

• Centrifuge

Procedure:

• To 100 µL of plasma, add 400 µL of the internal standard solution.

• Vortex for 1 minute.

• Load the mixture onto a Phree cartridge.

• Centrifuge at 3000 x g for 10 minutes.

• Inject 10 µL of the filtrate into the LC-MS/MS system.

Solid-Phase Extraction (SPE)

SPE provides a more rigorous cleanup, potentially reducing matrix effects.

Materials:

• Plasma samples

• Internal standard solution (concentration not specified)

• SPE cartridges (e.g., mixed-mode strong cation exchange)

• Methanol

• Other organic solvents for washing and elution (e.g., chloroform (B151607), formic acid)

• Evaporator

• Reconstitution solution

Procedure:

• Precondition the SPE cartridge according to the manufacturer's instructions.

• Load the plasma sample, to which the internal standard has been added.

• Wash the cartridge with appropriate solvents to remove interfering substances.

• Elute the analyte and internal standard with a suitable elution solvent.

• Evaporate the eluate to dryness.

• Reconstitute the residue in an appropriate mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquids. A recent study utilized a chloroform/methanol/water extraction.

Materials:

• Serum or blood samples

• Internal standard solution

• Chloroform

• Methanol

• Water

• Vortex mixer

• Centrifuge

Procedure:

• To the sample, add the internal standard.

• Add chloroform and methanol in a specific ratio (e.g., 2:1 v/v).

• Vortex thoroughly to ensure mixing.

• Add water to induce phase separation.

• Vortex again and centrifuge to separate the layers.

• Collect the organic (lower) layer containing the lipids.

• Evaporate the solvent and reconstitute the residue for LC-MS/MS analysis.

LC-MS/MS Analysis

While the sample preparation methods differ, the subsequent analysis by UHPLC-MS/MS is broadly similar.

• Chromatography: Reversed-phase chromatography is typically used to separate Lyso-Gb3 from other components.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection and quantification. The precursor and product ion transitions for Lyso-Gb3 and Lyso-iGB3-d7 are monitored. For Lyso-Gb3, a common transition is m/z 786.8 > 268.3.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were generated using the DOT language.

Caption: Assisted Protein Precipitation Workflow.

Caption: Solid-Phase Extraction Workflow.

Caption: Liquid-Liquid Extraction Workflow.

Conclusion

The quantification of Lyso-Gb3 using Lyso-iGB3-d7 as an internal standard by LC-MS/MS is a robust and reliable approach. The choice of sample preparation method depends on the specific needs of the laboratory.

• Assisted Protein Precipitation is a high-throughput and cost-effective method suitable for large-scale clinical studies where speed is a priority.

• Solid-Phase Extraction offers a cleaner extract, which can be beneficial for reducing matrix effects and potentially improving long-term instrument performance, though it is more time-consuming and costly.

• Liquid-Liquid Extraction is a classic and effective method, but it involves larger volumes of organic solvents and can be more labor-intensive.

Researchers should consider the trade-offs between throughput, cost, and the desired level of sample cleanup when selecting a method for Lyso-Gb3 quantification. All three methods, when properly validated, can provide accurate and precise results for this critical Fabry disease biomarker.

References

• 1. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and simple uhplc-ms/ms method for quantification of plasma globotriaosylsphingosine (Lyso-gb3) [cris.unibo.it]
• 3. LC-MS/MS analysis of plasma lyso-Gb3 in Fabry disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-laboratory Comparison of Lyso-iGB3-d7 Measurements in Fabry Disease Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance for the measurement of globotriaosylsphingosine (Lyso-Gb3), a key biomarker for Fabry disease, with a focus on the role of the internal standard, Lyso-iGB3-d7. The accurate and precise quantification of Lyso-Gb3 is critical for the diagnosis, monitoring of disease progression, and assessment of therapeutic efficacy.[1][2] However, significant discrepancies in measured values can occur between different laboratories, underscoring the necessity for standardized methodologies and robust analytical validation.[3] This document aims to facilitate inter-laboratory comparison by presenting typical performance data, detailed experimental protocols, and visual workflows.

The Critical Role of Internal Standards in Lyso-Gb3 Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for Lyso-Gb3 quantification due to its high specificity and sensitivity.[4] The use of a stable isotope-labeled internal standard, such as Lyso-iGB3-d7, is crucial for accurate measurement. This internal standard mimics the chemical and physical properties of the endogenous analyte, Lyso-Gb3, allowing for correction of variability introduced during sample preparation and analysis.[5]

Comparative Performance of LC-MS/MS Methods for Lyso-Gb3

The following tables summarize the typical performance characteristics of LC-MS/MS methods for the quantification of Lyso-Gb3 in human plasma, as reported in various validation studies. These values can serve as a benchmark for laboratories to assess their own assay performance.

Table 1: Method Validation Parameters for Lyso-Gb3 Quantification

Parameter	Typical Performance	Reference
Lower Limit of Quantification (LLOQ)	0.25 - 2.5 nmol/L
Upper Limit of Quantification (ULOQ)	100 - 120 ng/mL
Intra-assay Precision (CV%)	< 12%
Inter-assay Precision (CV%)	< 10%
Accuracy (Bias %)	< 15%
Recovery	Not consistently reported

Table 2: Reported Lyso-Gb3 Concentrations in Different Populations

Population	Matrix	Mean Concentration Range	Reference
Untreated Fabry Males	Plasma	170 nmol/L
Untreated Fabry Females	Plasma	9.7 nmol/L
Treated Fabry Males	Plasma	40.2 nmol/L
Treated Fabry Females	Plasma	7.5 nmol/L
Healthy Controls	Plasma	Not detectable to < 0.6 ng/mL

Standardized Experimental Protocol for Lyso-Gb3 Measurement

This section details a representative experimental protocol for the quantification of Lyso-Gb3 in human plasma using LC-MS/MS with Lyso-iGB3-d7 as an internal standard.

1. Materials and Reagents:

• Lyso-Gb3 and Lyso-iGB3-d7 analytical standards

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Human plasma (calibrators, quality controls, and unknown samples)

• Solid-phase extraction (SPE) cartridges or protein precipitation plates

2. Sample Preparation:

• Thaw plasma samples at room temperature.

• Spike an appropriate volume of plasma with the Lyso-iGB3-d7 internal standard solution.

• Protein Precipitation: Add a volume of cold methanol (containing the internal standard) to the plasma sample. Vortex and centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (alternative): Condition the SPE cartridge. Load the plasma sample. Wash the cartridge to remove interferences. Elute the analyte and internal standard.

• Evaporate the supernatant or eluate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is used to separate Lyso-Gb3 from other plasma components.

  • Flow Rate: A typical flow rate is between 0.4 and 0.6 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-Gb3: Specific precursor-to-product ion transitions should be optimized (e.g., m/z 786.5 -> 282.3).

    • Lyso-iGB3-d7: Monitor the corresponding mass-shifted transition.

4. Data Analysis:

• Integrate the peak areas for both Lyso-Gb3 and Lyso-iGB3-d7.

• Calculate the peak area ratio of Lyso-Gb3 to Lyso-iGB3-d7.

• Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.

• Determine the concentration of Lyso-Gb3 in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logic behind using an internal standard, the following diagrams are provided.

Caption: Experimental workflow for Lyso-Gb3 quantification.

Caption: Role of Lyso-iGB3-d7 as an internal standard.

By adhering to validated and standardized protocols, and by comparing in-house performance data with the benchmarks presented in this guide, research and clinical laboratories can enhance the reliability and consistency of Lyso-Gb3 measurements, ultimately improving the management of patients with Fabry disease.

References

• 1. The use and performance of lyso-Gb3 for the diagnosis and monitoring of Fabry disease: A systematic literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lyso-Gb3 associates with adverse long-term outcome in patients with Fabry disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. LC-MS/MS Studies on Sample Quality Control of Fabry Disease [pibb.ac.cn]
• 5. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Lyso-iGB3-d7 Based Assays for Clinical Research in Fabry Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Lyso-iGB3-d7 based liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay with alternative methods for the diagnosis and monitoring of Fabry disease. The information presented is intended to assist researchers and clinicians in selecting the most appropriate assay for their clinical research needs.

Introduction to Fabry Disease and the Role of Biomarkers

Fabry disease is a rare, X-linked lysosomal storage disorder caused by a deficiency of the enzyme α-galactosidase A (α-Gal A).[1] This enzymatic defect leads to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3), in various cells and tissues, resulting in progressive multi-organ damage.[1][2] Accurate and reliable biomarkers are crucial for the timely diagnosis, monitoring of disease progression, and assessment of therapeutic efficacy.[3][4]

Lyso-Gb3 has emerged as a key biomarker for Fabry disease, with elevated levels strongly correlating with disease phenotype and severity. Assays for lyso-Gb3, particularly those utilizing a stable isotope-labeled internal standard such as Lyso-iGB3-d7, offer high sensitivity and specificity. This guide provides a detailed validation of this assay and compares its performance with the traditional α-Gal A enzyme activity assay and other potential biomarkers.

Performance Comparison of Key Biomarker Assays

The following tables summarize the quantitative performance of the Lyso-Gb3 LC-MS/MS assay and the α-Gal A enzyme activity assay, the two most common methods used in the clinical research of Fabry disease.

Table 1: Performance Characteristics of Lyso-Gb3 LC-MS/MS Assays

Parameter	Reported Performance	References
Limit of Quantification (LoQ)	0.25 - 2.5 nmol/L
Linearity (Dynamic Range)	0.25 - 100 ng/mL
Intra-assay Precision (CV%)	< 10 - 12%
Inter-assay Precision (CV%)	< 7 - 10%
Accuracy (Bias)	< 8% (intraday), < 5% (interday)
Sensitivity for Fabry Disease	High (especially in males)
Specificity for Fabry Disease	High

Table 2: Performance Characteristics of α-Galactosidase A (α-Gal A) Enzyme Activity Assays

Parameter	Reported Performance	References
Methodology	Fluorometric assay using artificial substrates
Diagnostic Utility in Males	High (near-total enzyme deficiency is diagnostic)
Diagnostic Utility in Females	Unreliable (significant overlap with normal range)
Precision (CV%)	Generally acceptable, but can be influenced by sample handling
Limitations	Does not reliably identify female heterozygotes; potential for false negatives.

Table 3: Comparison of Other Potential Biomarkers

Biomarker	Assay Method	Advantages	Disadvantages	References
Globotriaosylceramide (Gb3)	LC-MS/MS, ELISA	Historically used, reflects substrate accumulation.	Less sensitive and specific than lyso-Gb3, especially in females and late-onset Fabry disease.
Galabiosylceramide (Ga2)	LC-MS/MS	Elevated in Fabry disease, may offer additional diagnostic information.	Less established than lyso-Gb3, requires specialized methods to separate from isomers.

Experimental Protocols

Protocol 1: Quantification of Lyso-Gb3 in Plasma using LC-MS/MS with Lyso-iGB3-d7 Internal Standard

This protocol outlines a typical workflow for the quantitative analysis of lyso-Gb3 in human plasma.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 300 µL of methanol (B129727) containing the Lyso-iGB3-d7 internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC)

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to elute lyso-Gb3.

• Flow Rate: Typically 0.3-0.5 mL/min.

• Injection Volume: 10 µL.

3. Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for lyso-Gb3 and the Lyso-iGB3-d7 internal standard.

  • Lyso-Gb3: e.g., m/z 786.5 → 282.2

  • Lyso-iGB3-d7: e.g., m/z 793.5 → 282.2

• Data Analysis: The concentration of lyso-Gb3 is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a surrogate matrix.

Protocol 2: α-Galactosidase A (α-Gal A) Enzyme Activity Assay in Leukocytes

This protocol describes a common fluorometric method for measuring α-Gal A activity.

1. Sample Preparation (Leukocyte Isolation)

• Isolate leukocytes from whole blood using standard methods (e.g., dextran (B179266) sedimentation or hypotonic lysis of red blood cells).

• Wash the leukocyte pellet with phosphate-buffered saline (PBS).

• Lyse the cells by sonication or freeze-thaw cycles in a suitable buffer.

• Determine the protein concentration of the lysate.

2. Enzyme Reaction

• Prepare a reaction mixture containing the leukocyte lysate, a buffer with an acidic pH (e.g., citrate-phosphate buffer, pH 4.6), and the fluorogenic substrate 4-methylumbelliferyl-α-D-galactopyranoside.

• To ensure specificity for α-Gal A, N-acetylgalactosamine is often added to inhibit α-galactosidase B activity.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

3. Measurement

• Stop the reaction by adding a high pH buffer (e.g., glycine-carbonate buffer, pH 10.7).

• Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) using a fluorometer with an excitation wavelength of approximately 365 nm and an emission wavelength of approximately 450 nm.

• Calculate the enzyme activity based on a standard curve of 4-methylumbelliferone and normalize to the protein concentration of the lysate.

Visualizations

The following diagrams illustrate the metabolic pathway of Fabry disease and the analytical workflow for lyso-Gb3 measurement.

Caption: Metabolic pathway in Fabry disease leading to substrate accumulation.

Caption: Experimental workflow for Lyso-Gb3 quantification by LC-MS/MS.

Conclusion

The Lyso-iGB3-d7 based LC-MS/MS assay offers a robust, sensitive, and specific method for the quantification of the key Fabry disease biomarker, lyso-Gb3. Its performance surpasses that of the traditional α-Gal A enzyme activity assay, particularly in the diagnosis of female patients. While other biomarkers such as Gb3 and Ga2 may provide supplementary information, lyso-Gb3 measured by a validated LC-MS/MS method is currently the gold standard for biochemical diagnosis and monitoring in clinical research for Fabry disease. The detailed protocols and comparative data presented in this guide aim to facilitate the implementation and validation of this essential assay in research and drug development settings.

References

• 1. Biochemical and genetic diagnosis of Fabry disease - Fabry Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The use and performance of lyso-Gb3 for the diagnosis and monitoring of Fabry disease: A systematic literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biomarkers in Fabry Disease. Implications for Clinical Diagnosis and Follow-up - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Lipid Quantitation: A Comparative Guide to Deuterated and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in lipid analysis, the choice of internal standard is a critical decision. This guide provides an objective comparison of two common types of stable isotope-labeled internal standards: deuterated (²H) and carbon-13 (¹³C)-labeled standards. By examining their performance characteristics, backed by experimental data, this document aims to equip scientists with the knowledge to make an informed decision for their specific analytical needs.

In the realm of mass spectrometry-based lipidomics, stable isotope dilution is the gold standard for quantification. This technique involves the addition of a known amount of a labeled internal standard into a sample. The ratio of the native analyte to the internal standard is then used to determine the analyte's concentration, effectively correcting for variations during sample preparation and instrument response. The ideal internal standard should co-elute with the analyte and exhibit identical ionization efficiency, while being distinguishable by mass. While both deuterated and ¹³C-labeled standards are designed to achieve this, subtle but significant differences in their physicochemical properties can lead to divergent performances.

Performance Face-Off: A Quantitative Comparison

A key performance metric in quantitative assays is precision, often expressed as the coefficient of variation (CV%). Lower CV% values indicate higher precision. A recent study in comprehensive lipidomics directly compared the performance of a biologically generated, uniformly ¹³C-labeled internal standard mixture with a commercially available deuterated internal standard mixture. The results demonstrated a significant improvement in data quality when using the ¹³C-labeled standards.[1]

Performance Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled analyte.[2][3] This "isotope effect" is more pronounced in liquid chromatography.[2]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[2]	Superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.
Accuracy & Precision	Can lead to inaccuracies due to imperfect retention time matching. One study reported a 40% error in an example due to this mismatch.	Demonstrates improved accuracy and precision. Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) atoms with protons from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).	Highly stable, with no risk of isotopic exchange during sample preparation, storage, or analysis.	The stability of the ¹³C label ensures the integrity of the internal standard throughout the entire analytical workflow.

The Underlying Science: Why the Difference?

The primary distinction between deuterated and ¹³C-labeled standards lies in the isotopes used. Deuterium (²H or D) labeling involves replacing hydrogen atoms with their heavier isotope, while ¹³C labeling replaces carbon-12 atoms with carbon-13. This seemingly subtle difference has profound implications.

The carbon-deuterium (C-D) bond is slightly stronger and shorter than the carbon-hydrogen (C-H) bond. This can lead to a chromatographic isotope effect, where deuterated compounds may exhibit slightly different retention times compared to their non-deuterated counterparts. Even a slight shift in retention time can subject the analyte and the internal standard to different matrix effects in the ion source, thereby compromising the accuracy of quantification.

In contrast, ¹³C-labeled standards are chemically and physically almost identical to the endogenous analyte. The ¹³C atoms are part of the carbon backbone and are not susceptible to exchange. This near-identical nature ensures they almost always co-elute perfectly with the unlabeled analyte, providing more reliable correction for matrix effects.

Experimental Workflow and Methodologies

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. Below is a general workflow and detailed methodologies for the quantitative analysis of lipids using either deuterated or ¹³C-labeled internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: Lyso-Gb3-d7 Takes Center Stage in Calibration Curve Linearity and Range

For researchers, scientists, and drug development professionals engaged in Fabry disease research, the precise quantification of globotriaosylsphingosine (Lyso-Gb3) is paramount. The choice of an appropriate internal standard is critical for achieving reliable and reproducible results. This guide provides a comparative analysis of the linearity and range of calibration curves using the widely adopted deuterated internal standard, Lyso-Gb3-d7, and other alternative standards, supported by experimental data from published studies.

The quantification of Lyso-Gb3, a key biomarker for Fabry disease, heavily relies on robust analytical methods, primarily ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS). A critical component of these methods is the internal standard used to correct for variations in sample preparation and instrument response. Lyso-Gb3-d7, a stable isotope-labeled version of the analyte, is a commonly used internal standard. Its performance, particularly in terms of calibration curve linearity and analytical range, is a crucial factor for data accuracy.

Linearity and Range: A Comparative Look

The performance of Lyso-Gb3-d7 as an internal standard is well-documented, consistently demonstrating excellent linearity over a broad concentration range. This is essential for accurately quantifying Lyso-Gb3 levels in diverse patient samples, from untreated individuals with high concentrations to treated patients with residual levels.

Internal Standard	Analyte	Linear Range	LLOQ (ng/mL)	ULOQ (ng/mL)	Correlation Coefficient (r/R²)	Citation
Lyso-Gb3-d7	Lyso-Gb3	0.25–100 ng/mL	0.25	100	r ≥ 0.998	[1][2][3]
N-glycinated lyso-ceramide trihexoside	Lyso-Gb3	400–10 µg/L (equivalent to 0.4-10 ng/mL)	Not explicitly stated	Not explicitly stated	Linear trend reported	[4]
Lyso-Gb2	Lyso-Gb3	Not explicitly stated	Not explicitly stated	Not explicitly stated	Not explicitly stated	[5]

As the table indicates, Lyso-Gb3-d7 offers a well-defined and broad linear range, with a low limit of quantification (LLOQ) of 0.25 ng/mL, enabling sensitive detection of Lyso-Gb3. While other internal standards like N-glycinated lyso-ceramide trihexoside and Lyso-Gb2 are utilized, the specific details regarding their linear range and limits of quantification are not as consistently reported in the reviewed literature. The use of a stable isotope-labeled internal standard like Lyso-Gb3-d7 is generally preferred as it closely mimics the analyte's behavior during extraction and ionization, leading to more accurate quantification.

Experimental Protocol: Establishing a Lyso-Gb3 Calibration Curve with Lyso-Gb3-d7

The following protocol outlines a typical workflow for generating a Lyso-Gb3 calibration curve using Lyso-Gb3-d7 as the internal standard, based on established UHPLC-MS/MS methods.

1. Preparation of Stock Solutions and Standards:

• Lyso-Gb3 Stock Solution: Dissolve Lyso-Gb3 in LC-MS grade methanol (B129727) to a concentration of 500 µg/mL.

• Lyso-Gb3-d7 (Internal Standard) Stock Solution: Dissolve Lyso-Gb3-d7 in LC-MS grade methanol to a concentration of 100 µg/mL.

• Working Standards: Prepare serial dilutions of the Lyso-Gb3 stock solution with methanol to create working solutions for the calibration curve and quality control (QC) samples (e.g., 0.25, 0.5, 50, 100 ng/mL).

• Internal Standard Working Solution: Dilute the Lyso-Gb3-d7 stock solution with 0.1% formic acid in methanol to a final concentration of 5 ng/mL. This solution will also serve as the protein precipitation agent.

2. Sample Preparation (Plasma):

• Spike pooled blank human plasma with the Lyso-Gb3 working solutions to create an eight-point calibration curve (e.g., 0.25, 0.5, 1, 5, 10, 20, 50, 100 ng/mL).

• For protein precipitation, add the internal standard working solution to the plasma samples.

• Vortex mix and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for analysis.

3. UHPLC-MS/MS Analysis:

• Chromatographic Separation:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Use a suitable C18 column and a gradient elution to separate Lyso-Gb3 and Lyso-Gb3-d7.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lyso-Gb3: m/z 786.46 > 282.27

    • Lyso-Gb3-d7 (IS): m/z 793.56 > 289.34

4. Calibration Curve Construction:

• Plot the peak area ratio of Lyso-Gb3 to Lyso-Gb3-d7 against the nominal concentration of each calibration standard.

• Perform a linear regression analysis, typically with a weighting factor of 1/x, to generate the calibration curve.

• The acceptance criterion for linearity is a correlation coefficient (r) of ≥ 0.998. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value.

Experimental Workflow for Calibration Curve Generation

Caption: Workflow for generating a Lyso-Gb3 calibration curve.

Conclusion

The selection of a suitable internal standard is a cornerstone of accurate and reliable bioanalysis. For the quantification of Lyso-Gb3, the deuterated internal standard Lyso-Gb3-d7 has demonstrated superior performance, characterized by a wide linear range and a low limit of quantification. This allows for the precise measurement of Lyso-Gb3 across a spectrum of concentrations relevant to Fabry disease research and clinical monitoring. While alternative internal standards exist, the comprehensive validation and consistent performance of Lyso-Gb3-d7 make it a robust choice for researchers, scientists, and drug development professionals in this field.

References

• 1. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Rapid and Simple UHPLC-MS/MS Method for Quantification of Plasma Globotriaosylsphingosine (lyso-Gb3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Gb3 and Lyso-Gb3 in Fabry Disease-Affected Patients by LC-MRM/MS [mdpi.com]
• 5. caymanchem.com [caymanchem.com]

A Researcher's Guide to Assessing the Purity of Synthetic Lyso-iGB3-d7

For researchers, scientists, and drug development professionals, ensuring the purity of synthetic compounds is paramount for reproducible and reliable experimental outcomes. This guide provides a comprehensive comparison of analytical methodologies to assess the purity of synthetic Lyso-isoglobotrihexosylsphingosine-d7 (Lyso-iGB3-d7), a deuterated derivative of a critical bioactive sphingolipid. This guide includes detailed experimental protocols, data presentation for comparative analysis, and visualizations of key processes.

Isoglobotrihexosylsphingosine (iGb3) and its lysosomal form, Lyso-iGb3, are glycosphingolipids that play a significant role in the immune system. Specifically, iGb3 is recognized by natural killer T (NKT) cells, a specialized T cell lineage that modulates immune responses. The deuterated internal standard, Lyso-iGB3-d7, is crucial for accurate quantification of the endogenous counterpart in various biological matrices by mass spectrometry. Given its role in research, the purity of synthetic Lyso-iGB3-d7 is of utmost importance.

Comparative Analysis of Commercial Lyso-iGB3-d7

A critical first step in utilizing synthetic Lyso-iGB3-d7 is the selection of a high-purity commercial source. While several vendors supply sphingolipids, obtaining detailed, lot-specific purity data beyond a general statement is often necessary. Below is a comparison of commercially available Lyso-iGB3-d7 based on publicly available data.

Supplier	Product Number	Stated Purity	Analytical Method for Purity
Avanti Polar Lipids	860721P	>99%[1]	Thin-Layer Chromatography (TLC)[1]
MedChemExpress	HY-146903S	Not specified on the product page; Certificate of Analysis available upon request.	Not specified on the product page.

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier, which provides more detailed purity information and the analytical methods used for its determination.

Experimental Protocols for Purity Assessment

A multi-faceted approach employing various analytical techniques is recommended for a thorough assessment of Lyso-iGB3-d7 purity.

Thin-Layer Chromatography (TLC) for Preliminary Purity Assessment

TLC is a rapid and cost-effective method for the qualitative assessment of lipid purity and for identifying the presence of major impurities.

Experimental Protocol:

• Stationary Phase: High-performance TLC (HPTLC) silica (B1680970) gel 60 plates.

• Sample Preparation: Dissolve Lyso-iGB3-d7 in a suitable solvent such as chloroform (B151607):methanol (B129727) (2:1, v/v) to a concentration of 1 mg/mL.

• Mobile Phase (Solvent System): A common solvent system for neutral glycosphingolipids is chloroform:methanol:water (65:25:4, v/v/v). The polarity of the mobile phase can be adjusted to optimize the separation of potential impurities.

• Development: Apply 1-5 µL of the sample solution to the HPTLC plate. Develop the plate in a sealed chromatography chamber saturated with the mobile phase until the solvent front is approximately 1 cm from the top of the plate.

• Visualization: After drying the plate, visualize the spots using a variety of methods:

  • Iodine Vapor: Place the plate in a sealed chamber with a few crystals of iodine. Most organic compounds will appear as yellow-brown spots.

  • Primuline (B81338) Spray: Spray the plate with a 0.05% (w/v) solution of primuline in acetone:water (80:20, v/v) and visualize under UV light (365 nm). Lipids will appear as fluorescent spots.

  • Orcinol-Sulfuric Acid: Spray the plate with a solution of 0.2% orcinol (B57675) in 20% sulfuric acid and heat at 100-120°C for 5-10 minutes. Glycolipids will appear as purple-blue spots.

• Purity Assessment: A pure compound should appear as a single, well-defined spot. The presence of additional spots indicates impurities.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for Quantitative Purity Analysis

HPLC coupled with mass spectrometry provides a highly sensitive and quantitative method to determine the purity of Lyso-iGB3-d7 and to identify and quantify any impurities.

Experimental Protocol:

• Chromatographic System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A reversed-phase C18 or C8 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is suitable for separating sphingolipids.

• Mobile Phase: A gradient elution is typically used.

  • Solvent A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Solvent B: Acetonitrile:isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient Program: A typical gradient might be:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40-50 °C.

• Injection Volume: 1-5 µL.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Data Acquisition: Acquire data in full scan mode to detect all ions and in tandem MS (MS/MS) mode to fragment the parent ion of Lyso-iGB3-d7 for structural confirmation. The expected [M+H]⁺ ion for Lyso-iGB3-d7 (C₃₆H₆₀D₇NO₁₇) is approximately m/z 793.5.

• Purity Calculation: The purity is determined by calculating the peak area of Lyso-iGB3-d7 as a percentage of the total peak area of all detected components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Integrity

NMR spectroscopy is a powerful tool for confirming the chemical structure of Lyso-iGB3-d7 and identifying any structural isomers or impurities that may not be resolved by chromatography.

Experimental Protocol:

• Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher).

• Sample Preparation: Dissolve 1-5 mg of Lyso-iGB3-d7 in a suitable deuterated solvent, such as deuterated methanol (CD₃OD) or a mixture of deuterated chloroform and methanol (CDCl₃:CD₃OD, 2:1).

• Experiments:

  • ¹H NMR: Provides information on the number and chemical environment of protons. The spectrum should be consistent with the expected structure of Lyso-iGB3.

  • ¹³C NMR: Provides information on the carbon skeleton of the molecule. Each unique carbon atom should give a distinct signal.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments help to establish the connectivity between protons and carbons, providing definitive structural confirmation.

• Data Analysis: Compare the observed chemical shifts and coupling constants with those reported for similar glycosphingolipids or with predicted spectra. The absence of unexpected signals is indicative of high purity.

Potential Impurities in Synthetic Lyso-iGB3-d7

The synthesis of complex glycosphingolipids can lead to several types of impurities:

• Diastereomers and Anomers: Incomplete stereochemical control during glycosylation reactions can lead to the formation of diastereomers or different anomers (α vs. β glycosidic linkages). These can be difficult to separate from the desired product.

• Incomplete Synthesis or Deprotection: Residual protecting groups from the synthesis or incompletely assembled intermediates can be present in the final product.

• Side-Reaction Products: The complex multi-step synthesis can result in various side-products.

• Degradation Products: The molecule may degrade during synthesis, purification, or storage, leading to byproducts.

Visualization of Experimental Workflow and Signaling Pathway

To aid in the understanding of the processes involved in purity assessment and the biological context of Lyso-iGB3, the following diagrams are provided.

Workflow for assessing Lyso-iGB3-d7 purity.

iGb3-mediated NKT cell activation pathway.

Conclusion

A rigorous assessment of the purity of synthetic Lyso-iGB3-d7 is essential for its effective use in research. This guide provides a framework for researchers to evaluate commercial products and independently verify their purity. By employing a combination of TLC for rapid screening, HPLC-MS for quantitative analysis and impurity identification, and NMR for structural confirmation, researchers can have high confidence in the quality of their synthetic Lyso-iGB3-d7, leading to more accurate and reproducible scientific findings.

References

• 1. pnas.org [pnas.org]

Safety & Regulatory Compliance

Navigating the Disposal of Lyso iGB3-d7: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the proper disposal of Lyso iGB3-d7, a deuterated derivative of the glycosphingolipid Lyso iGB3. Due to conflicting classifications from various suppliers, a conservative approach to disposal is recommended, treating the compound based on its most stringent hazard classifications.

Hazard Classification and Safety Profile

Lyso iGB3-d7 presents a complex safety profile with differing classifications from suppliers. While some safety data sheets (SDS) may classify it as a non-hazardous substance, other sources categorize it under "Storage Class 11 - Combustible Solids" and, critically, as "WGK 3," a German water hazard class indicating it is severely hazardous to water.[1] This high water hazard potential necessitates stringent disposal protocols to prevent environmental contamination.

Key Hazard Information:

Hazard Classification	Description	Implication for Disposal
WGK 3	Severely hazardous to water	Must not be disposed of down the drain or allowed to enter any water course.
Storage Class 11	Combustible Solids	Must be stored away from ignition sources. Disposal should be in accordance with regulations for combustible materials.
Physical Form	Powder	Care should be taken to avoid dust formation during handling and disposal.

Step-by-Step Disposal Protocol

The following protocol is designed to address the identified hazards of Lyso iGB3-d7, prioritizing safety and environmental protection.

1. Personal Protective Equipment (PPE): Before handling Lyso iGB3-d7 for disposal, ensure you are wearing appropriate PPE:

• Safety goggles with side-shields

• Protective gloves (e.g., nitrile)

• Impervious clothing or lab coat

• In cases of potential dust generation, a suitable respirator may be necessary.

2. Waste Collection:

• Solid Waste: Collect waste Lyso iGB3-d7 powder in a clearly labeled, sealed container. The container must be compatible with the chemical.

• Contaminated Materials: Any materials contaminated with Lyso iGB3-d7, such as pipette tips, vials, or absorbent paper, should be collected in a separate, clearly labeled hazardous waste container.

• Solutions: If Lyso iGB3-d7 is in a solvent, the entire solution should be treated as hazardous waste. Do not attempt to evaporate the solvent. Collect in a labeled, sealed container compatible with the solvent.

3. Labeling: All waste containers must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Lyso iGB3-d7"

• The primary hazards: "Combustible Solid," "Water Hazard Class 3"

• The date of waste generation.

4. Storage Pending Disposal:

• Store the sealed hazardous waste containers in a designated, well-ventilated, and secure area.

• Segregate the waste from incompatible materials, particularly strong acids, alkalis, and oxidizing agents.[2]

• Store away from heat, sparks, and open flames.

5. Final Disposal:

• Do not pour down the drain. Due to its WGK 3 classification, preventing entry into the sanitary sewer system is paramount.

• Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

• Provide the disposal company with the complete SDS and any other relevant hazard information to ensure proper handling and disposal, which will likely involve incineration or placement in a secure landfill designed for chemical waste.

Experimental Workflow for Waste Generation and Disposal

The following diagram illustrates the typical workflow from experimental use to final disposal of Lyso iGB3-d7.

References

• 1. jetro.go.jp [jetro.go.jp]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling Lyso iGB3-d7

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Lyso iGB3-d7. The following procedural guidance is designed to ensure safe operational handling and disposal of this compound.

A Safety Data Sheet (SDS) for Lyso iGB3-d7 states that it is not classified as a hazardous substance or mixture.[1] Nevertheless, standard laboratory safety protocols should always be followed. The compound is stable under recommended storage conditions.[1]

Personal Protective Equipment (PPE)

Even when handling non-hazardous substances, appropriate personal protective equipment is essential to minimize exposure and ensure personal safety. Below is a summary of recommended PPE for handling Lyso iGB3-d7.

PPE Category	Recommendation	Rationale
Eye Protection	Safety glasses with side shields	Protects eyes from potential splashes or aerosols during handling.
Hand Protection	Standard laboratory gloves (e.g., nitrile)	Prevents direct skin contact with the compound.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required for small quantities	Work in a well-ventilated area. Use a fume hood if there is a potential for aerosol generation.

Operational Plan: Safe Handling Protocol

A systematic approach to handling Lyso iGB3-d7 ensures consistent safety and procedural accuracy.

1. Preparation:

• Ensure the work area is clean and uncluttered.

• Verify that the Safety Data Sheet (SDS) is readily accessible.

• Confirm that a functioning eyewash station and safety shower are nearby.

• Put on the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

2. Handling:

• When handling the powder, avoid creating dust.

• Use a spatula or other appropriate tools for transferring the powder.

• If dissolving the compound, add the solvent to the powder slowly to prevent splashing.

• Close the container securely after use to prevent contamination.

3. Post-Handling:

• Clean the work area and any equipment used.

• Properly remove and dispose of gloves.

• Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Lyso iGB3-d7 and associated waste is critical to prevent environmental contamination. As a non-hazardous substance, the disposal procedures are generally less stringent than for hazardous materials. However, always adhere to local, state, and federal regulations.

• Unused Compound: Dispose of in accordance with institutional guidelines for non-hazardous chemical waste.[2][3]

• Contaminated Labware (e.g., vials, pipette tips): These can typically be disposed of as regular laboratory waste, provided they are empty and contain no free-flowing liquid.[2] It is good practice to deface the original container label to avoid confusion.

• Contaminated PPE (e.g., gloves, lab coat): Dispose of in the regular laboratory trash.

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of Lyso iGB3-d7.

Safe Handling and Disposal Workflow for Lyso iGB3-d7

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]